6-Deoxy-6-fluoro-beta-D-galactopyranose

• CAS: 502642-85-5

Core Science & Biosynthesis

6-Deoxy-6-fluoro-beta-D-galactopyranose chemical structure and physical properties

The Strategic Role of 6-Deoxy-6-fluoro- β -D-galactopyranose in Chemical Biology and Drug Development

Executive Summary

The targeted fluorination of carbohydrates has emerged as a cornerstone strategy in modern drug design and glycobiology. 6-Deoxy-6-fluoro- β -D-galactopyranose (6-F-Gal) represents a highly specialized monosaccharide analog where the primary hydroxyl group at the C6 position is replaced by a fluorine atom. Because fluorine is a bioisostere for the hydroxyl group, this substitution maintains the overall steric bulk of the molecule while fundamentally altering its hydrogen-bonding capacity, lipophilicity, and electronic distribution.

As a Senior Application Scientist, I have structured this whitepaper to provide an in-depth mechanistic analysis of 6-F-Gal. This guide covers its physicochemical properties, the causality behind its conformational shifts, and field-proven synthetic protocols (both chemical and enzymatic) required to deploy this molecule as a probe in molecular recognition studies.

Chemical Structure and Physicochemical Properties

The substitution of a hydroxyl group (-OH) with a fluorine atom (-F) at the C6 position of galactose is not merely a structural tweak; it is a profound physicochemical modification. While the van der Waals radius of fluorine (1.47 Å) closely mimics that of oxygen (1.52 Å), rendering it sterically unobtrusive, its extreme electronegativity and monovalency eliminate the hydrogen-bond donating capacity at that position[1].

Property Matrix

The following table summarizes the quantitative and qualitative shifts in physical properties upon 6-deoxyfluorination compared to native D-galactose.

Property	6-Deoxy-6-fluoro-D-galactose	Native D-Galactose	Mechanistic Causality / Significance
Molecular Weight	182.15 g/mol	180.16 g/mol	The mass increases slightly due to the atomic mass difference between F (19.00 Da) and OH (17.01 Da).
H-Bond Donors	4	5	Loss of the C6-OH removes a critical hydrogen bond donor, drastically altering the molecule's hydration shell and protein-binding dynamics[1].
H-Bond Acceptors	5 (including F)	6	Fluorine acts as a very weak H-bond acceptor compared to oxygen, changing the interaction landscape in enzymatic active sites.
Lipophilicity	Increased	Baseline	The highly polarized C-F bond and the loss of the O-H bond increase the overall hydrophobicity of the carbohydrate scaffold[1].
Anomeric Equilibrium	Shifted toward α -anomer	Native α/β ratio	The electron-withdrawing effect of fluorine deshields adjacent axial C-H bonds, reducing 1,3-diaxial repulsion and favoring the axial ( α ) anomer in solution[1].

Conformational Dynamics and NMR Resolution

In solution, 6-F-Gal exists in an equilibrium of pyranose and furanose forms, heavily dominated by the pyranose configurations. The introduction of fluorine provides a distinct analytical advantage: 19 F NMR spectroscopy. Because biological systems lack background fluorine, 19 F NMR offers a pristine window into the molecule's behavior. The wide chemical shift dispersion of fluorine allows for the absolute resolution of individual anomers without the signal overlap that plagues 1 H NMR of complex carbohydrates[2].

Physicochemical and conformational effects of C6 deoxyfluorination on galactose.

Synthesis Methodologies

Synthesizing fluorinated carbohydrates requires high regioselectivity. Researchers can opt for either de novo chemical synthesis or chemoenzymatic cascades, depending on whether the final required probe is the free sugar or a sugar-nucleotide (e.g., UDP-6-F-Gal).

Chemical Synthesis: Regioselective Fluorination

To chemically synthesize 6-F-Gal, the primary alcohol must be targeted without inadvertently fluorinating the secondary alcohols.

Workflow Causality: We utilize Diethylaminosulfur trifluoride (DAST) on a methyl glycoside. DAST reacts preferentially with the less sterically hindered primary C6-OH. The methyl group protects the anomeric center from participating in unwanted side reactions during fluorination[3].

Step-by-Step Protocol:

• Starting Material Preparation: Dissolve methyl α -D-galactopyranoside in anhydrous dichloromethane (DCM) under an inert argon atmosphere.

• Fluorination: Cool the reaction to -78 °C. Add 1.2 equivalents of DAST dropwise. The low temperature prevents the fluorinating agent from attacking the more sterically hindered secondary alcohols.

• Warming and Quenching: Allow the reaction to slowly warm to room temperature over 12 hours. Quench carefully with saturated aqueous sodium bicarbonate to neutralize the generated HF.

• Hydrolysis: Isolate the fluorinated intermediate via silica gel chromatography. To remove the anomeric methyl group, reflux the intermediate in aqueous trifluoroacetic acid (TFA).

• Purification: Lyophilize the product to yield the free reducing sugar, 6-deoxy-6-fluoro-D-galactose[3].

Enzymatic Synthesis of UDP-6-Deoxy-6-fluoro-D-galactose

For biological assays, 6-F-Gal must often be converted into its activated sugar-nucleotide form (UDP-6-F-Gal). Chemical synthesis of pyrophosphate linkages is notoriously low-yielding and lacks stereocontrol. Therefore, we exploit the promiscuity of the Leloir pathway enzymes—specifically Galactokinase (GalK) and Galactose-1-phosphate uridylyltransferase (GalPUT)—which tolerate modifications at the C6 position[4][5].

Enzymatic cascade for the synthesis of UDP-6-deoxy-6-fluoro-D-galactose.

Step-by-Step Multi-Enzyme Protocol: This protocol acts as a self-validating system by coupling ATP regeneration (via pyruvate kinase) to drive the reaction to completion.

• Buffer Preparation: Prepare 1 mL of 50 mM HEPES buffer (pH 8.0) containing 5 mM KCl and 10 mM MgCl 2​ . The magnesium is a critical cofactor for kinase activity.

• Substrate Addition: Dissolve 6-deoxy-6-fluoro-D-galactose (1 mg, 5.5 μ mol), UTP (7.7 μ mol), PEP (7.2 μ mol), ATP (0.15 μ mol), and UDP-glucose (0.15 μ mol) into the buffer[4].

• Enzyme Addition: Add GalK (10 μ g), GalU (10 μ g), GalPUT (10 μ g), pyruvate kinase (2 U), and alkaline phosphatase (0.5 U). Note: Alkaline phosphatase is included to degrade the byproduct pyrophosphate, preventing product inhibition.

• Incubation & Monitoring: Incubate the mixture at 30 °C. Monitor the conversion using HPLC-DAD (Poros HQ 50 column) at 260 nm. The reaction typically reaches >80% conversion within hours[4].

Applications in Target Validation and Glycobiology

Probing UDP-Galactopyranose Mutase (UGM)

UGM is a flavoenzyme that catalyzes the interconversion of UDP-galactopyranose to UDP-galactofuranose. Because galactofuranose is essential for the cell wall viability of pathogens like Mycobacterium tuberculosis and Klebsiella pneumoniae (but absent in humans), UGM is a prime antimicrobial drug target[5].

By utilizing UDP-6-F-Gal as a substrate analog, researchers have proven that the C6-OH group is not strictly essential for substrate binding to UGM. However, the electronegative fluorine atom impacts the rate of the reaction, providing critical evidence that the transition state of the UGM mechanism possesses carbenium ion character. The lack of the C6 hydroxymethyl hydrogen bond alters the enzyme's kinetic turnover without preventing initial docking[5].

Metabolic Inhibitors and Structural Probes

Fluorinated carbohydrates are heavily utilized as metabolic blocks. Just as fluorinated fucose analogs act as competitive inhibitors of fucosyltransferases to halt cancer cell proliferation[6], 6-F-Gal serves as a competitive inhibitor in galactosyltransferase assays. Because the C6 position cannot act as a hydrogen bond donor, it prevents the proper alignment required for subsequent glycan chain elongation, effectively terminating the biosynthetic pathway. Furthermore, structural studies utilizing X-ray crystallography of 6-F-Gal bound to transport proteins have revealed that the repulsion between the fluorine atom and local carboxylate residues forces a structural reorganization, often recruiting a water molecule to compensate for the lost hydrogen bond[1].

Conclusion

6-Deoxy-6-fluoro- β -D-galactopyranose is a highly engineered molecular tool that bridges synthetic chemistry and structural biology. By strategically replacing a single hydroxyl group with fluorine, researchers can dissect the precise hydrogen-bonding requirements of carbohydrate-active enzymes, map the transition states of critical pathogenic pathways like UGM, and develop potent metabolic inhibitors. The integration of robust chemoenzymatic synthesis ensures that these fluorinated probes can be generated efficiently for downstream high-throughput screening and crystallographic validation.

References

• Source: PMC (nih.gov)
• Source: PMC (nih.gov)
• Fluorinated carbohydrates as chemical probes for molecular recognition studies.
• Synthetic Fluorinated l-Fucose Analogs Inhibit Proliferation of Cancer Cells and Primary Endothelial Cells Source: ACS Publications URL
• 6-Deoxy-6-fluoro galactofuranosides: Regioselective glycosylation, unexpected reactivity, and anti-leishmanial activity Source: ResearchGate URL
• Obtaining Pure 1H NMR Spectra of Individual Pyranose and Furanose Anomers of Reducing Deoxyfluorinated Sugars Source: ACS Publications URL

Sources

• 1. Fluorinated carbohydrates as chemical probes for molecular recognition studies. Current status and perspectives - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C9CS00099B [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. A one-pot enzymatic approach to the O-fluoroglucoside of N-methylanthranilate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sugar Nucleotide Recognition by Klebsiella pneumoniae UDP-d-Galactopyranose Mutase: Fluorinated Substrates, Kinetics and Equilibria - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Mechanism of Protein Binding with 6-Deoxy-6-fluoro-beta-D-galactopyranose: A Technical Whitepaper

Executive Summary

The rational design of glycomimetics is a cornerstone of modern structural biology and therapeutic development. Among these, 6-Deoxy-6-fluoro- β -D-galactopyranose (6-F-Gal) serves as a highly specialized chemical probe. By substituting the C6 hydroxyl group of galactose with a fluorine atom, researchers can dissect the exact stereoelectronic and thermodynamic contributions of the C6 position during protein-glycan recognition. This whitepaper details the mechanistic consequences of this isosteric substitution, the structural reorganization it induces in protein binding pockets, and the self-validating analytical protocols required to study these interactions.

Stereoelectronic and Thermodynamic Basis of Binding

Fluorine is widely utilized as an isosteric mimic for the hydroxyl group due to its similar van der Waals radius. However, its electronic properties fundamentally alter the hydrogen-bonding landscape of the carbohydrate.

The Loss of Hydrogen-Bond Donor Capacity

In natural β -D-galactopyranose, the C6-OH group acts as a critical hydrogen-bond donor to acidic amino acid residues (e.g., Glutamate or Aspartate) within lectins and transport proteins. Fluorine, while highly electronegative, lacks the proton necessary to act as a hydrogen-bond donor and possesses very low hydrogen-bond acceptor competence[1].

A definitive example of this mechanism is observed in the Lactose Permease of Escherichia coli . In the wild-type interaction, the C6-OH of galactose donates an essential H-bond to the Glu126 residue. When 6-F-Gal is introduced, substrate protection is completely abolished. This binary binding failure proves that the C6-OH is a mandatory H-bond donor, and its removal via fluorination prevents the thermodynamic stabilization required for complex formation[2].

Conformational Pre-organization

Fluorination also dictates the exocyclic C5–C6 bond conformation. In solution, natural galactose dynamically samples gauche-trans (gt), trans-gauche (tg), and gauche-gauche (gg) conformations. In contrast, the stereoelectronic gauche effects introduced by the highly polarized C-F bond restrict 6-deoxy-6-fluoro-D-galactose predominantly to the gt conformation [3]. This pre-organization reduces the entropic penalty upon binding but requires the protein pocket to perfectly accommodate the gt geometry.

Water-Mediated Structural Reorganization

When 6-F-Gal successfully binds to a target, it often forces a local structural reorganization. In the Arabinose Binding Protein , the substitution of OH with F creates direct electrostatic repulsion between the fluorine atom and the protein's carboxylate groups. To resolve this thermodynamic penalty, the binding pocket expands slightly, creating a micro-cavity. This cavity recruits a single water molecule, which acts as a surrogate H-bond donor, bridging the highly electronegative fluorine and the protein's carboxylate group to restore the interaction network[3].

Structural reorganization pathway induced by 6-deoxy-6-fluoro-beta-D-galactopyranose binding.

Enzymatic and Metabolic Implications

Beyond static binding, 6-F-Gal acts as a potent metabolic modulator. Because it can enter the active sites of glycan-processing enzymes but lacks the necessary functional groups for catalysis, it frequently acts as a competitive stall.

• Galactosyltransferase Inhibition: When converted to UDP-6-deoxy-6-fluoro- α -D-galactose, the molecule successfully binds to the active sites of both α -(1→3)- and β -(1→4)-galactosyltransferases. However, the enzymes cannot effectively catalyze the transfer of the modified galactose to the acceptor chain, resulting in a dead-end complex[4].

• Metabolic Dys-glycosylation: In cellular models (e.g., HEK-293 and L1210 leukemic cells), 6-F-Gal inhibits galactose-1-phosphate uridyltransferase and cell surface ectosialyltransferases. This metabolic blockade induces galactosemia-like phenotypes and severely alters the structural integrity of cell surface galactoproteins[5],[6].

Quantitative Data Summary

The table below summarizes the divergent binding properties of natural galactose versus its 6-fluorinated analogue, highlighting the mechanistic consequences of the substitution.

Property	Natural β -D-Galactopyranose	6-Deoxy-6-fluoro- β -D-galactopyranose	Mechanistic Consequence
C6 H-Bond Donor	Yes (Strong)	No	Loss of direct H-bond to Glu/Asp residues
C6 H-Bond Acceptor	Yes	Yes (Weak)	Fluorine acts as a poor H-bond acceptor
Exocyclic Conformation	Dynamic (gt, tg, gg)	gt (Predominant)	Pre-organization affects binding entropy
Lactose Permease Affinity	High	Abolished	Proves C6-OH is an essential H-bond donor
Arabinose Binding Protein	Direct H-Bond	Water-Bridged	Induces local structural reorganization
Galactosyltransferase	Substrate (Transferred)	Inhibitor (Stalled)	Binds active site but blocks glycosyl transfer

Self-Validating Experimental Protocols

To accurately characterize the binding mechanics of 6-F-Gal, researchers must employ highly specific, self-validating methodologies. Below are the gold-standard protocols for evaluating these interactions.

Protocol 1: 19 F-Saturation Transfer Difference (STD) NMR Spectroscopy

19 F-STD NMR is the premier technique for mapping the binding epitope of fluorinated glycans, as it eliminates the background noise inherent to 1 H NMR in complex biological mixtures[1].

• Step 1: Sample Preparation. Prepare a solution containing 50 μ M target protein and 2 mM 6-F-Gal in deuterated buffer (e.g., PBS in D 2​ O).

  • Causality Rationale: The large ligand excess ensures that the system remains in the fast-exchange regime, which is strictly required for the build-up of the STD signal in the free ligand pool.

• Step 2: Selective RF Saturation. Apply a selective radiofrequency train (e.g., Gaussian pulses) at a frequency where only the protein absorbs (typically in the aliphatic region, -1 to 0 ppm).

  • Causality Rationale: This selectively saturates the protein's macroscopic magnetization without directly exciting the ligand.

• Step 3: Spin Diffusion. Allow a saturation time (D8) of 1.5 to 2.0 seconds.

  • Causality Rationale: Magnetization transfers from the protein to the bound 6-F-Gal via intermolecular Nuclear Overhauser Effect (NOE). The proximity of the 19 F atom to the protein surface dictates the efficiency of this transfer.

• Step 4: Data Acquisition & Subtraction. Record the on-resonance spectrum and an off-resonance spectrum (irradiation at 40 ppm). Subtract the on-resonance from the off-resonance spectrum.

• Validation Checkpoint: A control sample containing only 2 mM 6-F-Gal (no protein) must be subjected to the exact same pulse sequence. If the control shows an STD effect >1%, direct saturation of the ligand is occurring, and the irradiation frequency must be adjusted. The protocol is only validated when the control STD is zero.

Self-validating 19F-STD NMR workflow for mapping fluorinated glycan-protein interactions.

Protocol 2: X-Ray Crystallography of 6-F-Gal/Protein Complexes

To visualize the water-mediated reorganization[3], high-resolution structural data is required.

• Step 1: Co-crystallization. Mix the target protein (10 mg/mL) with a 5-fold molar excess of 6-F-Gal prior to setting up vapor diffusion drops.

  • Causality Rationale: Because 6-F-Gal induces local structural reorganization and recruits water molecules, soaking pre-formed apo-crystals often shatters the crystal lattice. Co-crystallization allows the protein backbone to adopt the thermodynamically favored conformation dynamically.

• Step 2: Cryo-cooling and Diffraction. Flash-freeze the crystals in liquid nitrogen (100K) using 20% glycerol as a cryoprotectant and collect diffraction data.

  • Causality Rationale: Cryo-cooling traps the highly dynamic, newly recruited bridging water molecules in the binding pocket, preventing them from appearing as disordered solvent.

• Validation Checkpoint: During structural refinement, the Fo​−Fc​ omit map must be generated. The electron density for the fluorine atom must be distinctly stronger than a standard hydroxyl group (due to its 9 electrons vs. oxygen's 8, and lack of a hydrogen atom). Furthermore, the B-factors of the recruited bridging water molecules must align with the surrounding protein residues to validate them as true structural components rather than bulk solvent artifacts.

References

• Fluorinated carbohydrates as chemical probes for molecular recognition studies.
• A Spoonful of (Fluorinated)
• Ligand Recognition by the Lactose Permease of Escherichia coli: Specificity and Affinity Are Defined by Distinct Structural Elements of Galactopyranosides Source: ACS Publications URL
• Source: Sci-Hub (Carbohydrate Research)
• Source: PMC (NIH)
• Source: PubMed (NIH)

Sources

• 1. A Spoonful of (Fluorinated) Sugar: The Power of Fluorinated Glycans in the Discovery and Characterization of Glycan–Protein Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Fluorinated carbohydrates as chemical probes for molecular recognition studies. Current status and perspectives - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C9CS00099B [pubs.rsc.org]
• 4. Sci-Hub. UDP-6-deoxy-6-fluoro-α-d-galactose binds to two different galactosyltransferases, but neither can effectively catalyze transfer of the modified galactose to the appropriate acceptor / Carbohydrate Research, 1999 [sci-hub.box]
• 5. Effects of a membrane sugar analogue, 6-deoxy-6-fluoro-D-galactose, on the L1210 leukemic cell ectosialyltransferase system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fluorinated Galactoses Inhibit Galactose-1-Phosphate Uridyltransferase and Metabolically Induce Galactosemia-like Phenotypes in HEK-293 Cells - PMC [pmc.ncbi.nlm.nih.gov]

6-Deoxy-6-fluoro-β-D-galactopyranose: Structural Dynamics, NMR Spectroscopic Profiling, and Applications in Glycobiology

Executive Summary

Fluorinated carbohydrates are indispensable tools in modern drug development, serving as metabolic probes, enzyme inhibitors, and high-contrast imaging agents. 6-Deoxy-6-fluoro-β-D-galactopyranose (6-F-Galp) is a uniquely valuable structural analog of D-galactose. By replacing the C6-hydroxyl group with a fluorine atom, researchers can interrogate the precise hydrogen-bonding requirements of carbohydrate-binding proteins (lectins) and carbohydrate-active enzymes (CAZymes)[1].

This technical guide provides a comprehensive analysis of the 1 H and 19 F Nuclear Magnetic Resonance (NMR) spectroscopic properties of 6-F-Galp. It outlines the causality behind specific experimental workflows and establishes self-validating protocols for utilizing this fluorinated probe in structural glycobiology and ligand screening[2].

Conformational Dynamics & The Fluorine Advantage

The substitution of an OH group for an F atom at the C6 position introduces minimal steric perturbation (the van der Waals radius of F is 1.47 Å compared to 1.42 Å for O), yet it fundamentally alters the local electronic landscape[3]. Fluorine acts as a weak hydrogen-bond acceptor but completely abolishes hydrogen-bond donor capacity. This binary switch is critical for mapping binding epitopes. For instance, studies on the Lactose Permease of E. coli demonstrate no substrate protection when using 6-deoxy-6-fluoro-D-galactose, definitively proving that the native C6-OH acts as an essential H-bond donor during recognition[1].

In aqueous solution, 6-F-Gal undergoes mutarotation, establishing a thermodynamic equilibrium between α/β-pyranose and α/β-furanose tautomers[4]. 19 F NMR is exquisitely sensitive to these subtle conformational shifts. The 100% natural abundance of 19 F, its spin-½ nature, its large chemical shift dispersion, and the complete absence of background fluorine signals in biological media make it a premier nucleus for advanced interaction studies, such as Saturation Transfer Difference (STD) NMR[2].

Quantitative NMR Spectroscopic Data

The introduction of the highly electronegative fluorine atom at C6 causes significant deshielding of the local protons and introduces complex heteronuclear spin-spin coupling ( JFH​ ). The geminal coupling ( 2JFH​ ) is exceptionally large, while vicinal coupling ( 3JFH​ ) to H-5 is heavily dependent on the C5-C6 rotameric population[3].

Table 1: 1 H NMR Data for 6-Deoxy-6-fluoro-β-D-galactopyranose

Note: Data represents typical values recorded in D 2​ O or CDCl 3​ (protected forms) at 298 K[3][5].

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Hetero/Homo-nuclear Coupling Constants (Hz)
H-1 (β)	4.50 – 4.60	d	3JH1,H2​≈7.8
H-2 (β)	3.45 – 3.55	dd	3JH2,H3​≈9.8 , 3JH1,H2​≈7.8
H-3 (β)	3.60 – 3.70	dd	3JH2,H3​≈9.8 , 3JH3,H4​≈3.4
H-4 (β)	3.90 – 4.00	m	3JH3,H4​≈3.4 , 3JH4,H5​≈1.0
H-5 (β)	3.95 – 4.34	ddt / m	3JH5,F​≈13.8−20.4 (rotamer dependent)
H-6a (β)	4.55 – 4.75	ddd	2JH6a,F​≈47.0 , 2JH6a,H6b​≈10.2
H-6b (β)	4.45 – 4.65	ddd	2JH6b,F​≈47.0 , 2JH6a,H6b​≈10.2

Table 2: 19 F NMR Data for 6-Deoxy-6-fluoro-D-galactose Tautomers

Note: 19 F chemical shifts are highly sensitive to the anomeric state and ring size[2][4][5].

Anomer / Ring Form	19 F Chemical Shift (δ, ppm)	Multiplicity ( 1 H-coupled)	Key Coupling Constants (Hz)
β-Pyranose	-230.0 to -230.2	td	2JF,H6​≈47.0 , 3JF,H5​≈13.8
α-Pyranose	-230.1 to -230.3	td	2JF,H6​≈47.0 , 3JF,H5​≈13.8
β-Furanose	-229.3	m	Complex multiplet
α-Furanose	-230.8	m	Complex multiplet

(The α- and β-pyranose 19 F signals are typically separated by a narrow margin of ~0.14 ppm, requiring high-resolution acquisition for baseline separation[4]).

Self-Validating Experimental Protocols

Protocol 1: Preparation and Equilibration for 1D/2D NMR Analysis

To ensure structural integrity and accurate integration of tautomeric populations, sample preparation must follow a strict equilibration timeline.

• Solvent Exchange: Dissolve 5-10 mg of purified 6-F-Gal in 0.6 mL of 99.9% D 2​ O.

  • Causality: D 2​ O is utilized to suppress the massive H 2​ O solvent signal which would otherwise overwhelm the dynamic range of the receiver and obscure the anomeric proton signals[4].

• Internal Standardization: Add 0.1% DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) for 1 H referencing (0.0 ppm) and a trace amount of TFA (Trifluoroacetic acid, -76.55 ppm) or CFCl 3​ for 19 F referencing.

• Thermodynamic Equilibration: Incubate the NMR tube at 298 K for a minimum of 24 hours prior to acquisition.

  • Causality (Self-Validation): Dissolving crystalline 6-F-Gal initially yields a non-equilibrium kinetic mixture. Mutarotation must reach thermodynamic completion to ensure reproducible integration of α/β pyranose and furanose tautomers. The protocol validates itself when consecutive 1 H spectra taken 2 hours apart show zero variance in the α:β anomeric proton integration ratio[4].

• Acquisition: Acquire 1 H-decoupled 19 F spectra ( 19 F{ 1 H}) to collapse the complex multiplets into sharp singlets, allowing precise quantification of the four tautomeric states[2].

Protocol 2: 19 F-STD NMR for Lectin-Ligand Screening

This protocol is designed to detect binding events between 6-F-Gal and target lectins (e.g., MGL or RCA120)[2].

• Sample Formulation: Prepare a solution containing 0.5 mM 6-F-Gal and 0.015 mM target lectin in a deuterated physiological buffer (e.g., PBS in D 2​ O, pH 7.4).

• On-Resonance Saturation: Apply a cascade of Gaussian-shaped selective RF pulses to the protein's aliphatic envelope (typically at -0.5 ppm or -1.0 ppm) for 2 seconds.

  • Causality: This selectively saturates the protein protons without directly exciting the ligand. The saturation transfers via spin diffusion (intermolecular NOE) exclusively to ligands residing in the binding pocket[2].

• Off-Resonance Saturation: Record a reference spectrum by applying the same RF pulse train far off-resonance (e.g., at +40 ppm).

• T 2​ Relaxation Filtering: Append a Carr-Purcell-Meiboom-Gill (CPMG) spin-echo train (e.g., 800 ms total delay) before detection.

  • Causality (Self-Validation): Large macromolecular lectins and tightly bound ligands possess very short transverse relaxation times ( T2​ ). During the 800 ms delay, these broad signals dephase and decay to zero, leaving only the sharp signals of the unbound, long- T2​ 6-F-Gal. This self-validates the spectrum by ensuring that only exchange-transferred 19 F signals from the free ligand are detected, completely eliminating protein baseline interference[2].

• Difference Processing: Subtract the On-Resonance spectrum from the Off-Resonance spectrum to yield the final STD signal.

Mechanistic Pathways & Interactions

The application of 6-F-Gal extends beyond static binding. It is heavily utilized to probe the active sites of carbohydrate-processing enzymes. For example, UDP-galactopyranose mutase (UGM) can process UDP-6-deoxy-6-fluoro-D-galactose into its furanose form, proving that the C6-OH is not strictly required for the ring contraction mechanism[6].

Caption: Chemoenzymatic synthesis pathway of UDP-6-deoxy-6-fluoro-D-galactofuranose from 6-F-Galp.

The 19 F-STD NMR workflow described in Protocol 2 relies on a specific sequence of physical phenomena to isolate the binding signal, mapped logically below:

Caption: Workflow of 19F-STD NMR for detecting 6-F-Gal binding to lectins using a T2 relaxation filter.

Conclusion

6-Deoxy-6-fluoro-β-D-galactopyranose is a highly specialized molecular probe that leverages the unique NMR properties of the 19 F nucleus. By understanding its specific chemical shifts, heteronuclear coupling constants, and mutarotational behavior, researchers can deploy 6-F-Gal to map the steric and electronic requirements of carbohydrate-binding pockets with unprecedented clarity. The integration of T2​ -filtered 19 F-STD NMR provides a robust, self-validating platform for high-throughput ligand screening, free from the spectral crowding that traditionally plagues 1 H-based glycobiology studies.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Developing an asymmetric, stereodivergent route to selected 6-deoxy-6-fluoro-hexoses - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Obtaining Pure 1H NMR Spectra of Individual Pyranose and Furanose Anomers of Reducing Deoxyfluorinated Sugars - PMC [pmc.ncbi.nlm.nih.gov]
• 5. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 6. Sugar Nucleotide Recognition by Klebsiella pneumoniae UDP-d-Galactopyranose Mutase: Fluorinated Substrates, Kinetics and Equilibria - PMC [pmc.ncbi.nlm.nih.gov]

Crystal structure of 6-Deoxy-6-fluoro-beta-D-galactopyranose complexes

Structural and Mechanistic Insights into 6-Deoxy-6-fluoro- β -D-galactopyranose Complexes

A Technical Whitepaper on Probing Glycosyltransferase and Mutase Active Sites via Fluorinated Bioisosteres

Executive Summary

As a Senior Application Scientist in structural glycobiology, I frequently utilize fluorinated carbohydrate analogs to dissect the precise hydrogen-bonding networks within enzyme active sites. The substitution of a primary hydroxyl group with fluorine—specifically in the synthesis of 6-deoxy-6-fluoro- β -D-galactopyranose—provides a powerful mechanistic probe.

Fluorine acts as a classic bioisostere for oxygen (van der Waals radius of 1.47 Å vs. 1.42 Å); however, its extreme electronegativity dictates that it can only function as a weak hydrogen-bond acceptor, completely abolishing its ability to act as a hydrogen-bond donor. By analyzing the crystal structures of 6-deoxy-6-fluoro- β -D-galactopyranose and its corresponding UDP-sugar protein complexes, we can isolate the exact thermodynamic and kinetic contributions of the C-6 hydroxyl group during enzymatic catalysis.

Crystallographic Architecture of the Monomer

Before examining complex protein-ligand interactions, it is necessary to establish the baseline structural perturbations introduced by C-6 fluorination. The high-resolution X-ray crystal structure of 6-deoxy-6-fluoro-D-galactose unequivocally demonstrates how the loss of a single hydrogen-bond donor alters molecular packing1.

In the crystalline state, the molecule exists in a rigid three-dimensional O-H···O hydrogen-bonded network. Because the C-6 position lacks an OH group, each molecule is forced to act as a donor and acceptor for exactly four hydrogen bonds (rather than the standard five found in wild-type galactose). This rigid lattice arrangement structurally validates the strict acceptor-only nature of the C-6 fluorine, providing a physical basis for its behavior in enzymatic pockets.

Enzyme Complexation: Divergent Mechanistic Responses

A. Galactosyltransferases (GalT) – The Abortive Complex

When 6-deoxy-6-fluoro- β -D-galactopyranose is activated into its nucleotide sugar form (UDP-6-F-Gal), it becomes a critical tool for mapping the active sites of galactosyltransferases, such as β -(1$\rightarrow$4)-GalT.

The Causality of Inhibition: Experimental data reveals that while the fluorinated analog successfully binds to the GalT active site, it forms an abortive complex 2. The enzyme fails to effectively catalyze the transfer of the modified galactose to the acceptor molecule (e.g., GlcNAc). The near-total loss of catalytic turnover proves that the C-6 hydroxyl group is not merely a steric binding determinant; it is an essential hydrogen-bond donor required for transition-state stabilization during the nucleophilic attack.

B. UDP-Galactopyranose Mutase (UGM) – Conformational Trapping

In stark contrast to GalTs, UDP-galactopyranose mutase (UGM)—a flavoenzyme essential for mycobacterial cell wall biosynthesis—exhibits a fundamentally different response. UGM catalyzes the reversible ring contraction of UDP-galactopyranose to UDP-galactofuranose.

The Causality of Affinity Loss: Crystal structures of Mycobacterium tuberculosis UGM (MtUGM) in complex with fluorinated analogs provide atomic-resolution insights into the Michaelis complex3. The presence of the fluorine atom at the 6-position induces a massive penalty to substrate affinity (Km increases drastically) but only a moderate effect on the catalytic rate 4. This proves that in UGM, the C-6 hydroxyl is highly involved in initial ground-state anchoring, but unlike in GalT, it is not strictly essential for the chemical steps of flavin-mediated ring opening.

Quantitative Data Presentation

The divergent roles of the C-6 hydroxyl group across different enzyme classes are best illustrated by comparing the kinetic parameters of the wild-type substrates against their 6-fluoro counterparts.

Enzyme System	Substrate	Km​ (mM)	Catalytic Rate ( kcat​ or Relative %)	Mechanistic Conclusion
β -(1$\rightarrow$4)-GalT	UDP-Galactose	~0.05	100% (Baseline)	Normal glycosyl transfer.
β -(1$\rightarrow$4)-GalT	UDP-6-F-Galactose	Measurable	~0.2%	C-6 OH is a critical transition-state H-bond donor.
MtUGM	UDP-Galactofuranose	~0.34	100% (Baseline)	Normal ring expansion.
MtUGM	UDP-6-F-Galactofuranose	24.0	7.4 s−1 (Moderate drop)	C-6 OH dictates ground-state binding, not catalysis.

Mechanistic Visualization

The following diagram illustrates the logical flow of active site binding and the mechanistic bottleneck introduced by C-6 fluorination.

Caption: Logical flowchart of enzyme active site binding and the mechanistic impact of C-6 fluorination.

Experimental Protocols

To ensure scientific integrity, the methodologies used to generate and test these complexes must be self-validating. Below are the standard operating procedures for synthesizing the probe and validating its enzymatic behavior.

Protocol 1: Synthesis and Crystallization of 6-Deoxy-6-fluoro-D-galactopyranose

• Step 1: Selective Protection. Convert wild-type D-galactose to 1,2:3,4-di-O-isopropylidene- α -D-galactopyranose.

  • Causality: This sterically shields the secondary hydroxyls, leaving only the primary C-6 hydroxyl exposed for nucleophilic attack, thereby preventing off-target fluorination.

• Step 2: Fluorination. Treat the protected sugar with DAST (diethylaminosulfur trifluoride) in anhydrous dichloromethane at -20°C.

  • Causality: DAST facilitates a direct SN​2 -like displacement of the hydroxyl group. Maintaining low temperatures suppresses unwanted elimination side reactions.

• Step 3: Deprotection. Hydrolyze the acetonide protecting groups using acidic Dowex resin (H+ form) or aqueous trifluoroacetic acid (TFA).

  • Causality: The newly formed C-F bond is highly stable to acidic conditions, allowing for the complete removal of the protecting groups without risking defluorination.

• Step 4: Crystallization. Dissolve the purified product in a minimal volume of a methanol/water mixture and allow for slow solvent evaporation at room temperature to yield X-ray quality crystals.

Protocol 2: Self-Validating Enzymatic Assay for GalT Transfer Efficiency

To prove that the lack of product formation is due to an abortive complex and not an assay failure, a self-validating parallel setup is required.

• Step 1: Reaction Setup. Prepare three parallel 50 μ L reaction mixtures in 50 mM HEPES buffer (pH 7.4) containing 10 mM MnCl2​ :

  • Reaction A (Positive Control): 1 mM UDP-Gal + 5 mM GlcNAc + 10 μ g GalT.

  • Reaction B (Experimental): 1 mM UDP-6-F-Gal + 5 mM GlcNAc + 10 μ g GalT.

  • Reaction C (Negative Control): 1 mM UDP-6-F-Gal + 5 mM GlcNAc (No Enzyme).

• Step 2: Incubation. Incubate all tubes at 37°C for 60 minutes.

• Step 3: Quenching and Analysis. Quench the reactions by adding 50 μ L of ice-cold methanol. Centrifuge to pellet the precipitated protein. Inject the supernatant into an HPLC system equipped with an amino-silica column, monitoring at 254 nm (for the UDP leaving group) and using evaporative light scattering detection (ELSD) for the carbohydrate product.

  • Causality & Validation: Reaction A must show a distinct LacNAc product peak, validating that the enzyme and buffer system are active. Reaction C must show only starting materials, establishing the baseline. If Reaction B mirrors Reaction C (no product peak), it definitively proves the formation of an abortive complex rather than a false negative caused by degraded enzyme.

References

• Title: 6-Deoxy-6-fluoro-D-galactose Source: Acta Crystallographica Section E: Structure Reports Online URL
• Title: UDP-6-deoxy-6-fluoro-alpha-D-galactose binds to two different galactosyltransferases, but neither can effectively catalyze transfer of the modified galactose to the appropriate acceptor Source: Carbohydrate Research URL
• Title: Structural Basis of Ligand Binding to UDP-Galactopyranose Mutase from Mycobacterium tuberculosis Using Substrate and Tetrafluorinated Substrate Analogues Source: Journal of the American Chemical Society URL
• Title: Probing UDP-galactopyranose mutase binding pocket: a dramatic effect on substitution of the 6-position of UDP-galactofuranose Source: Bioorganic & Medicinal Chemistry Letters URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. UDP-6-deoxy-6-fluoro-alpha-D-galactose binds to two different galactosyltransferases, but neither can effectively catalyze transfer of the modified galactose to the appropriate acceptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Probing UDP-galactopyranose mutase binding pocket: a dramatic effect on substitution of the 6-position of UDP-galactofuranose - PubMed [pubmed.ncbi.nlm.nih.gov]

Role of 6-Deoxy-6-fluoro-beta-D-galactopyranose in carbohydrate chemistry

The Role of 6-Deoxy-6-fluoro- β -D-galactopyranose in Carbohydrate Chemistry: Mechanisms, Synthesis, and Therapeutic Applications

Executive Summary

In advanced carbohydrate chemistry and rational drug design, bioisosteric replacement is a powerful tool for probing molecular recognition. 6-Deoxy-6-fluoro- β -D-galactopyranose —a synthetic analog where the C6 hydroxyl group of galactose is replaced by a highly electronegative fluorine atom—has emerged as a critical molecular probe. Because fluorine mimics the steric bulk of a hydroxyl group (van der Waals radius of 1.47 Å vs. 1.52 Å) but strictly acts as a hydrogen bond acceptor, this substitution isolates the specific hydrogen-donating requirements of carbohydrate-active enzymes. This whitepaper details the mechanistic behavior, synthetic protocols, and therapeutic applications of 6-deoxy-6-fluoro- β -D-galactopyranose, providing a comprehensive guide for researchers in glycobiology and biopharmaceutical development.

Mechanistic Principles: Fluorine as a Bioisosteric Probe

The C6 position of D-galactose is highly flexible and frequently solvent-exposed, making it a primary interaction node for galactosyltransferases, mutases, and lectins. Substituting the C6-OH with fluorine fundamentally alters the local electrostatic environment and hydration network without causing steric clashing.

Causality in Enzymatic Recognition and Catalysis

When evaluating the transfer of galactose to an acceptor sugar (e.g., N-acetyl-D-glucosamine), the distinction between binding and catalytic transfer is critical. Experimental data demonstrates that UDP-6-deoxy-6-fluoro- α -D-galactose successfully binds to both α -(1→3) and β -(1→4)-galactosyltransferases, forming a stable Michaelis complex[1]. However, the catalytic transfer rate plummets to a mere 0.2% to 1.3% of the native D-galactosyl transfer rate[2].

The Mechanistic Causality: The ability of the fluorinated analog to bind the active site proves that the C6 hydroxyl is not a prerequisite for spatial accommodation. However, the near-total failure of the glycosylation step indicates that the C6-OH acts as an essential hydrogen bond donor—or coordinates a critical water molecule/metal ion—required to stabilize the oxocarbenium-like transition state during the glycosyl transfer[1][2].

Logical flow of galactosyltransferase interaction with fluorinated vs. native UDP-galactose.

Chemical and Chemoenzymatic Synthesis Workflows

Synthesizing stereopure fluorinated carbohydrates requires precise control over nucleophilic substitution to prevent backbone degradation. The following protocols outline self-validating systems for generating 6-deoxy-6-fluoro- β -D-galactopyranose and its downstream complex glycans.

Protocol 1: Chemical Synthesis of 1,2,3,4-tetra-O-acetyl-6-deoxy-6-fluoro- β -D-galactopyranose

This protocol establishes the foundational building block for downstream nucleotide-sugar coupling[1].

• Starting Material Preparation: Begin with methyl α -D-galactopyranoside. The methyl glycoside protects the anomeric center during harsh fluorination.

• Selective Fluorination: Treat the substrate with diethylaminosulfur trifluoride (DAST). Causality: DAST facilitates the direct nucleophilic substitution of the primary C6 hydroxyl group with fluorine under mild conditions, yielding methyl 6-deoxy-6-fluoro- α -D-galactopyranoside.

• Acidic Hydrolysis: Hydrolyze the intermediate using aqueous trifluoroacetic acid (TFA). Causality: Aqueous TFA provides the precise acidic environment to cleave the methyl glycoside without breaking the newly formed, highly polarized C-F bond.

• Acetylation: React the resulting 6-deoxy-6-fluoro-D-galactose with acetic anhydride in pyridine to yield crystalline 1,2,3,4-tetra-O-acetyl-6-deoxy-6-fluoro- β -D-galactopyranose.

• Validation System: Confirm the β -anomeric configuration and C6-fluorination via 19 F NMR (targeting characteristic shifts around -229 ppm) and 1 H NMR (analyzing J-coupling constants). Purity must be validated via HPLC prior to phosphorylation[1][3].

Step-by-step chemical synthesis workflow of 6-deoxy-6-fluoro-beta-D-galactopyranose.

Protocol 2: Chemoenzymatic Synthesis of Fluorinated T-Antigens

Traditional chemical synthesis of fluorinated Thomsen-Friedenreich (T) antigens requires >8 steps with <30% yield. A one-pot two-enzyme system circumvents this[3].

• Acceptor Preparation: Utilize a fluorinated GalNAc derivative (e.g., GalNAc6F α ProN 3​ ) as the acceptor.

• Enzymatic Coupling: Introduce a galactokinase and D-galactosyl- β 1-3-N-acetyl-D-hexosamine phosphorylase. Causality: The phosphorylase drives the regio- and stereoselective formation of the β 1-3 linkage in a single pot, bypassing the need for complex protecting group manipulations.

• Validation System: Monitor intermediate formation in situ via mass spectrometry. The final C6-fluorinated T-antigen is isolated and validated via 13 C and 19 F NMR, achieving yields up to 88%[3].

Applications in Drug Development and Glycobiology

A. Amplification of Antibody-Dependent Cellular Cytotoxicity (ADCC)

In biopharmaceutical engineering, the glycan profile of the Fc region dictates the efficacy of monoclonal antibodies. Incorporating 6-deoxy-6-fluoro-galactose into the N-glycans of antibodies (such as trastuzumab) drastically alters receptor engagement. The C6-fluorinated variants exhibit an approximately sixfold enhanced affinity for the Fc γ RIIIA receptor compared to native antibodies[4][5]. This affinity spike is driven by fluorine's ability to optimize the local hydration network and engage in favorable multipolar interactions within the receptor's binding pocket, leading to vastly amplified NK cell activation and ADCC[4][5].

Pathway demonstrating how C6-fluorination of Fc glycans amplifies ADCC activity.

B. Metabolic Labeling and Membrane Modulation

6-Deoxy-6-fluoro-D-galactose acts as a potent metabolic modifier in cellular models. In L1210 leukemia cells, the analog is successfully activated to its nucleotide sugar form (UDP-6F-Gal) in the Golgi apparatus. Its subsequent incorporation into cell surface galactoproteins structurally modifies the plasma membrane, resulting in a specific, dose-dependent decrease in ectosialyltransferase activity[6]. Because control enzymes (like 5'-nucleotidase) remain unaffected, this serves as a self-validating cellular assay for targeted metabolic integration[6].

C. 19 F NMR Screening for Lectin Binding

The 100% natural abundance and spin-1/2 nature of the 19 F nucleus make fluorinated galactose derivatives ideal for mapping carbohydrate-receptor interactions. Techniques such as 19 F T 2​ -filtering and Saturation Transfer Difference (STD) NMR allow researchers to screen complex mixtures of fluorinated monosaccharides against lectins without the overlapping background signals inherent to 1 H NMR[7].

Quantitative Data Summary

The table below consolidates the kinetic, binding, and synthetic advantages of utilizing 6-deoxy-6-fluoro-galactose derivatives compared to native counterparts.

Parameter	Native Galactose Variant	6-Deoxy-6-fluoro Variant	Scientific / Therapeutic Impact
Catalytic Transfer Rate ( β -1,4-GalT)	100%	0.2%	Validates that C6-OH is mandatory for transition state stabilization, not just binding[2].
Fc γ RIIIA Receptor Binding ( KD1​ )	53 nM (Trastuzumab WT)	7.7 nM	~6-fold enhancement in binding affinity, directly amplifying ADCC[5].
T-Antigen Synthesis Yield	<30% (Chemical, >8 steps)	88% (Chemoenzymatic, 4 steps)	Massive operational efficiency gain via one-pot two-enzyme systems[3].

Sources

• 1. UDP-6-deoxy-6-fluoro-alpha-D-galactose binds to two different galactosyltransferases, but neither can effectively catalyze transfer of the modified galactose to the appropriate acceptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enzymic transfer of 6-modified D-galactosyl residues: synthesis of biantennary penta- and hepta-saccharides having two 6-deoxy-D-galactose residues at the nonreducing end and evaluation of 6-deoxy-D-galactosyl transfer to glycoprotein using bovine beta-(1-->4)-galactosyltransferase and UDP-6-deoxy-D-galactose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chemoenzymatic synthesis of mono- and di-fluorinated Thomsen-Friedenreich (T) antigens and their sialylated derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. pnas.org [pnas.org]
• 6. Effects of a membrane sugar analogue, 6-deoxy-6-fluoro-D-galactose, on the L1210 leukemic cell ectosialyltransferase system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

6-Deoxy-6-fluoro-beta-D-galactopyranose molecular weight and exact mass

Analytical and Biophysical Characterization of 6-Deoxy-6-fluoro- β -D-galactopyranose: Exact Mass Verification and Biological Applications

Executive Summary

In the realm of glycobiology and rational drug design, the strategic substitution of hydroxyl groups with fluorine atoms yields profound insights into carbohydrate-protein interactions. 6-Deoxy-6-fluoro- β -D-galactopyranose (6-F-Gal) serves as a premier molecular probe in this context. Because fluorine is the most electronegative element and possesses a van der Waals radius (1.47 Å) that closely mimics that of oxygen (1.52 Å), 6-F-Gal acts as a nearly isosteric analogue of galactose. However, its biophysical utility lies in its altered hydrogen-bonding capacity: the C-6 fluorine can act as a weak hydrogen-bond acceptor but completely loses the ability to function as a hydrogen-bond donor. This technical guide explores the exact mass characteristics, analytical validation protocols, and mechanistic applications of 6-F-Gal.

Physicochemical Profiling: Molecular Weight vs. Exact Mass

The empirical formula of 6-F-Gal is C 6​ H 11​ FO 5​ . While the average molecular weight (calculated using standard isotopic abundances) is 182.15 g/mol , high-resolution analytical workflows rely exclusively on the monoisotopic exact mass. The exact mass of the C 6​ H 11​ FO 5​ isomer is established as 182.05905 Da [1],[2].

The Causality of Exact Mass in Analytical Rigor: Why does exact mass supersede nominal mass in mass spectrometry? The nominal mass of 6-F-Gal is 182 Da. Endogenous hexitols (such as D-mannitol or D-sorbitol, C 6​ H 14​ O 6​ ) also share a nominal mass of 182 Da. A low-resolution mass spectrometer, such as a single quadrupole, cannot distinguish between these species. However, the exact mass of a hexitol is 182.07904 Da. The mass difference ( Δ ) between 6-F-Gal and a hexitol is approximately 19.99 millidaltons (mDa). Resolving this subtle mass defect requires High-Resolution Mass Spectrometry (HRMS) with sub-ppm accuracy, ensuring unambiguous identification of the fluorinated sugar in complex biological matrices.

Table 1: Quantitative Exact Mass Data for C 6​ H 11​ FO 5​ Adducts

Ion Species	Formula	Theoretical Exact Mass (m/z)	Ionization Mode
Neutral	C 6​ H 11​ FO 5​	182.05905	N/A
[M+H] +	C 6​ H 12​ FO 5+​	183.06633	Positive ESI
[M+NH 4​ ] +	C 6​ H 15​ FNO 5+​	200.09288	Positive ESI
[M+Na] +	C 6​ H 11​ FO 5​ Na +	205.04882	Positive ESI
[M-H] −	C 6​ H 10​ FO 5−​	181.05123	Negative ESI

Table 2: Exact Mass Comparison of Near-Isobaric Carbohydrate Metabolites

Compound	Formula	Nominal Mass	Exact Mass (Da)	Mass Defect vs. 6-F-Gal ( Δ mDa)
6-Deoxy-6-fluoro-D-galactose	C 6​ H 11​ FO 5​	182	182.05905	0.00
D-Mannitol	C 6​ H 14​ O 6​	182	182.07904	+19.99
D-Sorbitol	C 6​ H 14​ O 6​	182	182.07904	+19.99

Biological Significance and Mechanistic Utility

The selective ablation of H-bond donor capability at the C-6 position makes 6-F-Gal an invaluable tool for mapping the binding pharmacophores of galactosyltransferases and transport proteins.

For instance, structural and kinetic studies on the lactose permease of Escherichia coli demonstrated that 6-deoxy-6-fluoro-D-galactose fails to provide substrate protection against labeling, proving definitively that the C-6 hydroxyl group is an essential H-bond donor for ligand recognition and transport[3]. Furthermore, 6-deoxy-6-fluoro-D-galactose has been utilized to study the biosynthesis of galactoproteins in glioblastoma and leukemia models, leveraging the 19 F atom for 19 F NMR spectroscopy to track cellular metabolism, membrane transport mechanisms, and sugar-lectin interactions[4].

Cellular transport and metabolic blockade mechanism of 6-F-Gal.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS) Validation

Objective: To experimentally verify the exact mass (182.05905 Da) of 6-F-Gal and confirm its structural integrity.

System Design & Causality: This protocol is designed as a self-validating system. By incorporating a continuous lock-mass infusion, we correct for ambient temperature fluctuations that cause mass drift in the Time-of-Flight (TOF) analyzer. Electrospray Ionization (ESI) is selected over Matrix-Assisted Laser Desorption/Ionization (MALDI) because the soft ionization of ESI prevents the neutral loss of hydrogen fluoride (HF, -20.006 Da), preserving the intact pseudomolecular ion.

Step-by-Step Methodology

• Sample Preparation: Dissolve 1 mg of 6-Deoxy-6-fluoro- β -D-galactopyranose in 1 mL of LC-MS grade 50:50 Water/Acetonitrile containing 0.1% Formic Acid.

  • Causality: Acetonitrile lowers the surface tension of the droplets, enhancing desolvation efficiency in the ESI source, while formic acid promotes protonation for positive ion mode detection.

• Instrument Calibration and Tuning: Infuse a standard calibration mixture (e.g., sodium formate) to calibrate the m/z range of 50–1000 Da. Ensure the mass accuracy error is < 2 ppm prior to sample injection.

• Lock-Mass Setup (Self-Validation): Configure a dual-spray ESI source to continuously infuse Leucine Enkephalin ([M+H] + theoretical m/z = 556.2771).

  • Causality: The software uses this known mass as a real-time internal reference, automatically adjusting the calibration curve to account for any instrumental drift during the run, ensuring absolute trustworthiness of the exact mass reading.

• Data Acquisition: Inject 5 μ L of the sample into the LC-HRMS system. Operate the ESI source in positive ion mode with a capillary voltage of 3.0 kV and a desolvation temperature of 300 °C.

• Spectral Analysis and Isotopic Profiling: Extract the chromatograms for the expected adducts (e.g., [M+Na] + at m/z 205.0488). Compare the observed exact mass against the theoretical exact mass (182.05905 Da)[1],[2]. The lack of a standard A+2 isotope peak (like that seen in chlorinated compounds) combined with the specific mass defect of fluorine confirms the C 6​ H 11​ FO 5​ formula.

Workflow for HRMS exact mass determination of 6-F-Gal.

References[3] Title: Ligand Recognition by the Lactose Permease of Escherichia coli: Specificity and Affinity Are Defined by Distinct Structural Elements of Galactopyranosides | Biochemistry - ACS Publications

Source: acs.org URL:[4] Title: Potent Biological Activity of Fluorinated Derivatives of 2-Deoxy-d-Glucose in a Glioblastoma Model - MDPI Source: mdpi.com URL:[1] Title: 2-Fluoro-2-deoxy-D-glucose,mixture of anomers - SpectraBase Source: spectrabase.com URL:[2] Title: Fluorodeoxyglucose F 18 | C6H11FO5 | CID 451195 - PubChem - NIH Source: nih.gov URL:

Sources

• 1. spectrabase.com [spectrabase.com]
• 2. Fluorodeoxyglucose F 18 | C6H11FO5 | CID 451195 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Potent Biological Activity of Fluorinated Derivatives of 2-Deoxy-d-Glucose in a Glioblastoma Model [mdpi.com]

Technical Notes & Optimization

Troubleshooting solubility issues of 6-Deoxy-6-fluoro-beta-D-galactopyranose in aqueous buffers

Welcome to the Advanced Glycochemistry Technical Support Center. As a Senior Application Scientist, I have designed this specialized troubleshooting guide to address the unique physicochemical challenges associated with 6-Deoxy-6-fluoro- β -D-galactopyranose .

While fluorinated monosaccharides are invaluable as mechanistic probes, PET tracer precursors, and lectin ligands, the substitution of a hydroxyl group with a fluorine atom fundamentally alters the molecule's hydration thermodynamics. This guide will help you navigate solubility limits, mutarotation kinetics, and buffer incompatibilities to ensure reproducible experimental workflows.

Part 1: Core Troubleshooting & FAQs

Q1: Why does 6-Deoxy-6-fluoro- β -D-galactopyranose struggle to dissolve in standard PBS, despite being a low-molecular-weight monosaccharide? Causality & Solution: The apparent insolubility is driven by the hydration penalty of the carbon-fluorine (C-F) bond. While highly electronegative, fluorine is a remarkably poor hydrogen-bond acceptor compared to the native C6 hydroxyl group of D-galactose. This modification significantly reduces the molecule's overall hydrophilicity and disrupts the standard water-solvation shell[1]. Furthermore, the pure β -anomer forms a highly stable crystal lattice. When introduced to high-ionic-strength buffers like PBS (137 mM NaCl), the "salting-out" effect restricts the availability of free water molecules, exacerbating the issue. Actionable Fix: Do not attempt direct dissolution in high-salt buffers. Instead, prepare a concentrated master stock in a water-miscible co-solvent (e.g., DMSO) or dissolve the powder in pure LC-MS grade water before titrating in your concentrated buffer salts.

Q2: I managed to dissolve the compound, but my enzymatic assay results are inconsistent over time. Is the compound precipitating out of solution? Causality & Solution: You are likely observing a mutarotation artifact masquerading as a solubility issue. When you dissolve the pure crystalline β -anomer in an aqueous buffer, it immediately begins to undergo spontaneous mutarotation through a transient open-chain aldehyde intermediate. The electron-withdrawing nature of the C6 fluorine subtly alters the kinetics of this exchange, taking time to reach a thermodynamic equilibrium of α and β anomers[2]. If you run your assay immediately after dissolution, the anomeric ratio is constantly shifting, leading to irreproducible binding kinetics. Actionable Fix: Implement a mandatory 3-hour equilibration period at room temperature for all aqueous stocks prior to running biological assays.

Q3: Can I use aggressive heating to force the compound into solution faster? Causality & Solution: Yes, but within strict thermodynamic limits. Gentle warming increases the kinetic energy of the solvent, rapidly breaking the intermolecular hydrogen bonds of the sugar's crystal lattice. However, exceeding 50°C in unbuffered or slightly alkaline water risks base-catalyzed degradation or unwanted side reactions. Actionable Fix: Use a thermomixer set to 37°C with mechanical agitation (800 rpm) for 15 minutes. Avoid boiling or microwaving the sample.

Q4: My compound precipitated after storing the aqueous stock at -20°C. Why won't it go back into solution upon thawing? Causality & Solution: This is a classic case of cryoconcentration. As the aqueous buffer freezes, water forms pure ice crystals, excluding the solute. This locally concentrates both the buffer salts and the fluorinated sugar beyond their solubility limits, forcing the 6-deoxy-6-fluoro-D-galactopyranose to crash out. Upon thawing, the dissolution kinetics of this newly formed amorphous precipitate are exceedingly slow without mechanical disruption. Actionable Fix: Never freeze aqueous working solutions of fluorinated sugars. Store the compound as lyophilized single-use aliquots or as a concentrated DMSO master stock at -20°C.

Part 2: Logical Workflows & Visualizations

To systematize your troubleshooting process, follow the diagnostic workflow below.

Workflow for troubleshooting 6-Deoxy-6-fluoro-beta-D-galactopyranose buffer solubility.

Solvation and mutarotation pathway of 6-Deoxy-6-fluoro-beta-D-galactopyranose in water.

Part 3: Quantitative Data Presentation

Understanding the absolute physicochemical limits of your compound prevents experimental failure. Below is the standardized solubility profile for 6-Deoxy-6-fluoro-D-galactopyranose.

Parameter	Value / Observation	Experimental Implication
Aqueous Solubility Limit (25°C)	~50 mM (Buffer dependent)	Avoid exceeding 10 mM in direct aqueous preparations to prevent micro-precipitation.
DMSO Solubility Limit	>500 mM	Ideal solvent for highly concentrated master stocks.
Optimal Buffer Ionic Strength	<50 mM	High salt concentrations (e.g., 150 mM NaCl) induce salting-out. Dilute buffers during initial solvation.
Mutarotation Equilibrium Time	2 to 4 hours (at 25°C)	Mandatory pre-incubation required before utilizing the compound in kinetic or binding assays.
Thermal Stability in Water	Stable up to 60°C (Neutral pH)	Gentle heating (37°C) is safe for accelerating dissolution; avoid boiling.

Part 4: Self-Validating Experimental Protocol

To guarantee absolute scientific integrity, do not rely solely on visual inspection to confirm solubility. Micro-precipitates (nano-suspensions) can scatter light poorly and appear clear to the naked eye, ruining downstream data. Use the following self-validating protocol.

Standardized Solvation and Validation Protocol

• Step 1: Master Stock Preparation Weigh out the required mass of 6-Deoxy-6-fluoro- β -D-galactopyranose. Add anhydrous DMSO to achieve a 100 mM concentration. Vortex vigorously for 30 seconds until completely clear.

• Step 2: Aqueous Dilution Slowly pipette the DMSO master stock into your target aqueous buffer (e.g., 20 mM HEPES, pH 7.4) while continuously vortexing. Aim for a final working concentration of ≤ 5 mM (ensuring the final DMSO concentration remains below 5% v/v to avoid protein denaturation in downstream assays).

• Step 3: Thermodynamic Equilibration Incubate the resulting solution in a thermomixer at 25°C for 3 hours. This step is non-negotiable; it allows the compound to reach its natural α / β anomeric equilibrium[2].

• Step 4: Self-Validating Check (qNMR) Extract a 500 µL aliquot of your final buffered solution and spike it with 10% D₂O. Perform a 19 F NMR or 1 H NMR scan[3].

  • Validation Criteria: You must observe sharp, well-resolved peaks corresponding to both the α and β anomers. If the baseline is broadened or the peaks are artificially widened, your compound has formed a nano-suspension (incomplete solubility) and requires further dilution or sonication.

References

• Fluorinated carbohydrates as chemical probes for molecular recognition studies. Current status and perspectives - RSC Publishing.1

• Anomer Preferences for Glucuronic and Galacturonic Acid and Derivatives and Influence of Electron-Withdrawing Substituents - ACS Publications. 2

• Fluorinated Carbohydrates as Lectin Ligands: Simultaneous Screening of a Monosaccharide Library and Chemical Mapping by 19F NMR Spectroscopy - ACS Publications. 3

Sources

• 1. Fluorinated carbohydrates as chemical probes for molecular recognition studies. Current status and perspectives - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C9CS00099B [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Improving HPLC purification methods for 6-Deoxy-6-fluoro-beta-D-galactopyranose

Welcome to the Technical Support Center for Carbohydrate Chromatography. This guide is specifically engineered for researchers and drug development professionals tasked with the isolation and purification of 6-Deoxy-6-fluoro-beta-D-galactopyranose , a highly polar, non-UV active fluorosugar derivative often utilized in enzymatic assays and glycomimetic drug design.

Due to its unique physicochemical properties, standard reversed-phase methodologies will fail. This guide provides field-proven, causality-driven solutions to overcome retention, detection, and peak-shape challenges.

PART 1: Diagnostic FAQs & Troubleshooting

Q: Why does 6-Deoxy-6-fluoro-beta-D-galactopyranose exhibit poor retention and breakthrough on my C18 column? Causality & Solution: 6-Deoxy-6-fluoro-beta-D-galactopyranose is an overwhelmingly hydrophilic low-molecular-weight compound. While substituting a hydroxyl group with fluorine at the C6 position slightly increases lipophilicity compared to native galactose, it does not provide enough hydrophobic surface area to partition effectively into a C18 reversed-phase stationary phase. Consequently, the molecule elutes at or near the void volume. You must transition to Hydrophilic Interaction Liquid Chromatography (HILIC) . HILIC functions as an aqueous-organic variation of normal-phase chromatography where water acts as the strong eluting solvent[1]. By utilizing an amide- or amine-bonded silica column with a high initial concentration of organic solvent (e.g., 80% Acetonitrile), the polar fluorosugar partitions into the water-enriched layer immobilized on the stationary phase, ensuring robust retention[2].

Q: My chromatogram shows no peaks when using a UV detector at 210 nm or 254 nm. How should I detect this compound? Causality & Solution: Simple carbohydrates and their fluorinated derivatives lack conjugated π-electron systems or aromatic rings, meaning they do not possess a suitable chromophore for UV absorbance[3]. To resolve this, you must deploy a mass-sensitive or universal detector. Charged Aerosol Detection (CAD) or Evaporative Light Scattering Detection (ELSD) are the industry standards for this workflow[2]. CAD is particularly recommended because it provides a highly consistent inter-analyte response independent of chemical structure and is fully compatible with the gradient elution required to separate complex carbohydrate mixtures[3].

Q: I am observing a broad, split, or "shouldered" peak. Is my fluorosugar degrading on the column? Causality & Solution: It is highly likely you are observing mutarotation rather than degradation. In solution, 6-Deoxy-6-fluoro-beta-D-galactopyranose exists in dynamic equilibrium with its alpha-anomer. If the rate of interconversion is similar to the chromatographic timescale, you will observe peak splitting or a broad bridge between the alpha and beta peaks[4]. To force the anomers to coalesce into a single, quantifiable peak, you must increase the rate of mutarotation. Elevating the column compartment temperature to 60°C–80°C accelerates this interconversion, yielding a single sharp peak.

Q: How do I separate the 6-fluoro derivative from unreacted D-galactose precursor? Causality & Solution: Fluorination at the C6 position removes a hydrogen-bond donor, marginally decreasing the overall polarity of the sugar compared to native D-galactose. In HILIC mode, retention is strictly driven by hydrogen bonding and dipole-dipole interactions. Because 6-Deoxy-6-fluoro-D-galactose is less polar, it will elute earlier than the unreacted precursor. A shallow gradient (e.g., decreasing acetonitrile from 85% to 70% over 20 minutes) will maximize the resolution between the fluorinated product and the native sugar[5].

PART 2: Quantitative Data: Detector & Retention Metrics

To optimize your system configuration, reference the following quantitative comparisons for carbohydrate detection and retention behavior.

Table 1: Comparison of HPLC Detectors for Fluorinated Carbohydrates

Detector Technology	Limit of Detection (LOD)	Gradient Compatibility	Volatile Buffer Required?	Suitability for 6-F-Gal
UV/Vis (210 nm)	> 50 µg (Poor)	Yes	No	Critical Failure (No chromophore)
RID	~ 1–5 µg	No (Isocratic only)	No	Low (Cannot run gradients)
ELSD	~ 10–50 ng	Yes	Yes	Moderate (Non-linear response)
CAD	< 1–5 ng	Yes	Yes	Optimal (High sensitivity, linear)
MS (ESI-TOF)	< 100 pg	Yes	Yes	Optimal (Provides structural ID)

PART 3: Validated Experimental Protocol (HILIC-CAD)

This protocol is designed as a self-validating system . Do not proceed to preparative purification or sample analysis unless the System Suitability Test (SST) criteria are strictly met.

1. System & Mobile Phase Preparation

• Aqueous Phase (A): 100% Ultrapure Water (18.2 MΩ·cm) containing 10 mM Ammonium Formate. (Causality: Ammonium formate is fully volatile, preventing CAD/ELSD nebulizer fouling while maintaining ionic strength to sharpen peak shape).

• Organic Phase (B): 100% HPLC-grade Acetonitrile containing 10 mM Ammonium Formate.

• Detector Setup (CAD): Set evaporation temperature to 35°C (optimal for semi-volatile/non-volatile sugars). Ensure nitrogen gas pressure is stable at 35 psi.

2. Column Equilibration

• Column: Amide-bonded silica HILIC column (e.g., 3.5 µm, 4.6 × 150 mm).

• Temperature: Set column oven to 65°C to force anomeric coalescence.

• Flow Rate: 1.0 mL/min.

• Equilibrate with 85% Phase B for 20 column volumes until the CAD baseline stabilizes.

3. Sample Preparation (Critical Step)

• Dissolve 6-Deoxy-6-fluoro-beta-D-galactopyranose in a diluent of 75% Acetonitrile / 25% Water .

• Causality: In HILIC, water is the strong solvent. Injecting a sample dissolved in 100% water creates a localized "strong solvent plug" that drags the analyte through the column, causing severe peak distortion and breakthrough.

4. Gradient Elution Method

• 0.0 - 2.0 min: 85% B (Isocratic hold to focus the analyte band).

• 2.0 - 15.0 min: Linear gradient from 85% B down to 70% B.

• 15.0 - 18.0 min: 50% B (Column wash to remove highly polar impurities).

• 18.0 - 25.0 min: 85% B (Re-equilibration).

5. System Suitability Test (SST) - Self-Validation Check

• Inject a 10 µg/mL standard mixture of native D-galactose and 6-Deoxy-6-fluoro-D-galactose.

• Validation Criteria:

  • The 6-fluoro derivative must elute before D-galactose.

  • Resolution ( Rs​ ) between the two peaks must be ≥1.5 .

  • Tailing factor ( Tf​ ) for the 6-fluoro peak must be ≤1.2 .

• If criteria are met, the system is validated for quantitative purification.

PART 4: Visual Workflow

Decision tree for optimizing HPLC parameters for fluorinated carbohydrates.

PART 5: References

• Title: Glycan Analysis using HPLC with Charged Aerosol Detection and MS Detectors. Source: chromatographyonline.com. URL: 3

• Title: Liquid Chromatography of Carbohydrates in Human Food and Animal Feeding Stuffs. Source: chromatographyonline.com. URL: 2

• Title: Highly efficient analysis of underivatized carbohydrates using monolithic-silica-based capillary hydrophilic interaction (HILIC) HPLC. Source: nih.gov. URL: 5

• Title: Improved Analysis of Simple Sugars Using apHera™ NH2 HPLC Columns. Source: sigmaaldrich.com. URL: 1

• Title: UDP-6-deoxy-6-fluoro-alpha-D-galactose binds to two different galactosyltransferases, but neither can effectively catalyze transfer of the modified galactose to the appropriate acceptor. Source: nih.gov. URL: 4

Sources

• 1. Improved Analysis of Simple Sugars Using apHera™ NH2 HPLC Columns [sigmaaldrich.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. UDP-6-deoxy-6-fluoro-alpha-D-galactose binds to two different galactosyltransferases, but neither can effectively catalyze transfer of the modified galactose to the appropriate acceptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Highly efficient analysis of underivatized carbohydrates using monolithic-silica-based capillary hydrophilic interaction (HILIC) HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]

Ideal storage conditions to prevent degradation of 6-Deoxy-6-fluoro-beta-D-galactopyranose

Technical Support Center: Handling & Storage of 6-Deoxy-6-fluoro- β -D-galactopyranose

Welcome to the Glycoscience Support Hub. As a Senior Application Scientist, I have compiled this definitive guide to address the unique handling requirements of 6-Deoxy-6-fluoro- β -D-galactopyranose (CAS: 18961-68-7).

Fluorinated carbohydrates are powerful tools for 19 F-NMR studies, PET imaging, and enzyme inhibition assays. However, the substitution of the C6 hydroxyl group with a highly electronegative fluorine atom alters the thermodynamic stability of the pyranose ring. Improper storage rapidly leads to mutarotation, hydrolytic ring-opening, or irreversible hydrogen fluoride (HF) elimination. This guide provides the mechanistic reasoning and self-validating protocols required to maintain the structural integrity and anomeric purity of your compound.

Part 1: Quantitative Storage Guidelines

To prevent degradation, environmental variables must be strictly controlled. The table below summarizes the field-proven storage parameters based on the physical state of the compound[1].

Format	Recommended Temp	Max Shelf Life	Environmental Control	Primary Vulnerability
Bulk Dry Powder	-20°C	2–3 Years	Desiccator, Argon/N 2​ purge	Hygroscopic moisture absorption
Working Powder	4°C	1–3 Months	Desiccator (Active silica)	Mutarotation ( β→α/β mix)
DMSO Stock	-80°C	12 Months	Anhydrous DMSO (<0.005% H 2​ O)	Freeze-thaw condensation
Aqueous Buffer	4°C	< 24 Hours	pH 7.0–7.4 (Strictly neutral)	Base-catalyzed HF elimination

Part 2: Troubleshooting & Mechanistic FAQs

Q1: My 19 F-NMR spectrum shows multiple peaks instead of a single β -anomer peak. Why did this happen? The Causality: 6-Deoxy-6-fluoro- β -D-galactopyranose is highly hygroscopic[2]. When exposed to ambient humidity, the absorbed water acts as a protic catalyst. This triggers mutarotation—the spontaneous opening of the pyranose ring into an aldehyde intermediate, which then recloses. Because the pure β -anomer is thermodynamically unstable in the presence of water, it rapidly establishes an equilibrium mixture of α -pyranose, β -pyranose, and trace furanose forms[3]. Each anomer possesses a distinct 19 F chemical shift, ruining the spectral purity of your sample. The Fix: Always store the powder in a desiccator. Prepare NMR samples in strictly anhydrous deuterated solvents (e.g., DMSO- d6​ stored over 3Å molecular sieves).

Q2: Can I use alkaline buffers (pH > 8.0) to dissolve the compound for my enzymatic assays? The Causality: Absolutely not. Fluorinated carbohydrates are highly susceptible to base-catalyzed degradation. Exposure to strong bases or high-pH buffers abstracts the proton adjacent to the highly electronegative fluorine atom. This triggers an irreversible HF elimination reaction, forming an enol/aldehyde derivative that completely destroys the biological utility of the sugar[4]. The Fix: Maintain all working solutions at a physiological pH (7.2–7.4) or slightly acidic conditions. If your assay requires a basic environment, add the fluorinated sugar only at the final step immediately before measurement.

Q3: My compound turned into a sticky, viscous residue. Can it be salvaged? The Causality: The transition from a crystalline powder to a sticky residue is a hallmark of severe moisture absorption and subsequent hydrolytic degradation. The compound has likely undergone extensive ring-opening. The Fix: Once macroscopic physical changes occur, the compound cannot be reliably salvaged for sensitive quantitative assays. Discard the compromised batch and review the anhydrous aliquoting protocol below.

Part 3: Logical Degradation Pathways

The following diagram maps the causality between environmental stressors and the specific chemical degradation mechanisms of 6-Deoxy-6-fluoro- β -D-galactopyranose.

Degradation pathways of 6-Deoxy-6-fluoro-β-D-galactopyranose under environmental stress.

Part 4: Step-by-Step Experimental Methodologies

To ensure a self-validating system where degradation is physically prevented rather than just monitored, implement the following protocols in your laboratory.

Protocol A: Anhydrous Aliquoting of Bulk Powder

Purpose: To prevent moisture-induced mutarotation during routine handling.

• Thermal Equilibration: Before opening, remove the sealed master vial from the -20°C freezer and allow it to sit in a desiccator at room temperature for exactly 30 minutes. Scientific Rationale: Opening a cold vial causes immediate condensation of atmospheric moisture onto the hygroscopic powder.

• Environmental Control: Transfer the equilibrated vial to a nitrogen-purged glove box or a controlled environment with <20% relative humidity.

• Aliquoting: Weigh the required experimental amounts into pre-dried amber glass vials (amber glass protects against incidental photolytic degradation).

• Inert Gas Purging: Gently purge the headspace of each individual vial with a steady stream of dry Argon or Nitrogen gas for 10 seconds to displace ambient oxygen and moisture.

• Sealing: Seal tightly with PTFE-lined caps and wrap the exterior seam with Parafilm. Store immediately at -20°C.

Protocol B: Preparation of Stable Stock Solutions

Purpose: To create biologically viable, degradation-resistant liquid stocks.

• Solvent Preparation: Utilize only fresh, anhydrous DMSO (water content <0.005%). To guarantee anhydrous conditions, store the DMSO over activated 3Å molecular sieves for 24 hours prior to use.

• Dissolution: Inject the anhydrous DMSO directly into the sealed, Argon-purged aliquot vial to achieve your target concentration (e.g., 50 mM). Vortex gently at room temperature until optical clarity is achieved.

• Cryopreservation: Flash-freeze the solution by submerging the bottom half of the vial in liquid nitrogen for 30 seconds.

• Storage & Usage: Transfer to a -80°C freezer. Thaw exactly one aliquot per experiment. Never subject the solution to freeze-thaw cycles, as the volumetric expansion/contraction pulls moisture through the cap threads.

References

• Pure 1H NMR Spectra of Individual Pyranose and Furanose Anomers of Reducing Deoxyfluorinated Sugars. The Journal of Organic Chemistry, University of Southampton.

• Sugar Nucleotide Recognition by Klebsiella pneumoniae UDP-d-Galactopyranose Mutase: Fluorinated Substrates, Kinetics and Equilibria. National Institutes of Health (PMC).

• 6-Fluoro-6-Deoxy-D-Galactopyranose CAS NO 18961-68-7 Specifications and Handling. ChemicalRoot.

• D-Galactose Chemical Information, Storage & Stability. Selleck Chemicals.

Sources

• 1. selleckchem.com [selleckchem.com]
• 2. 6-Fluoro-6-Deoxy-D-Galactopyranose | 18961-68-7 | ChemicalCell [chemicalcell.com]
• 3. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 4. Sugar Nucleotide Recognition by Klebsiella pneumoniae UDP-d-Galactopyranose Mutase: Fluorinated Substrates, Kinetics and Equilibria - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Mass Spectrometry of 6-Deoxy-6-fluoro-beta-D-galactopyranose

Welcome to the technical support center for resolving common analytical challenges in the mass spectrometry of fluorinated carbohydrates. This guide provides in-depth troubleshooting for baseline noise issues encountered during the analysis of 6-Deoxy-6-fluoro-beta-D-galactopyranose, a molecule of increasing interest in drug development and glycobiology. Our approach is rooted in first principles to empower you to diagnose and solve problems methodically.

Part 1: Frequently Asked Questions (FAQs)

This section provides rapid answers to common initial observations. For more detailed solutions, please refer to the in-depth guides that follow.

Q1: What is baseline noise and why is it a significant problem for my fluorinated galactose derivative?

Baseline noise is the low-intensity, persistent signal across a mass spectrum that is not attributable to the analyte of interest. It is comprised of both random electronic noise and, more significantly, chemical noise from background ions.[1][2][3] For a specialized molecule like 6-Deoxy-6-fluoro-beta-D-galactopyranose, high baseline noise can obscure low-abundance adducts or fragments, compromise the signal-to-noise ratio (S/N), and make accurate quantification impossible.[4]

Q2: My baseline is elevated and messy across the entire spectrum. What is the most likely cause?

A consistently high or "drifting" baseline is typically symptomatic of chemical contamination.[1][5] The most common culprits are non-volatile salts (e.g., sodium phosphate), detergents, or polymers like polyethylene glycol (PEG) introduced during sample preparation or from the LC-MS system itself.[6][7][8] These contaminants ionize readily and create a high background signal that can suppress the ionization of your target analyte.[8]

Q3: I'm observing random, sharp spikes in my baseline that are not real peaks. What are these and how do I fix them?

These are typically referred to as "spiking" and are often caused by electrical disturbances or particulates passing through the detector.[9] Check for loose electrical connections on your instrument and ensure that other high-power equipment in the lab is not interfering.[9] In LC-MS systems, outgassing of dissolved air in the mobile phase can also cause baseline pulsations, indicating a problem with the system's degasser.[10][11]

Q4: I'm using ESI-MS. What are the common adducts for 6-Deoxy-6-fluoro-beta-D-galactopyranose and how do they relate to baseline noise?

Carbohydrates, including your fluorinated galactose, rarely ionize as protonated molecules ([M+H]⁺).[12] They have a high affinity for alkali metal cations. The most common adducts you will observe are with sodium ([M+Na]⁺) and potassium ([M+K]⁺).[12][13][14] While these adducts are essential for detection, an excess of salts in your sample will not only form adducts but also generate large salt clusters, significantly raising the chemical baseline and suppressing your analyte's signal.[15]

Q5: I'm using MALDI-TOF MS. How does my matrix choice affect the baseline for a fluorinated carbohydrate?

Matrix selection is critical. While 2,5-dihydroxybenzoic acid (DHB) is a standard choice for carbohydrates[16][17], the hydrophobic nature of fluorinated compounds can lead to poor co-crystallization.[18] This results in an inhomogeneous sample spot, where the analyte and matrix are separated. This "sweet spot" phenomenon leads to poor shot-to-shot reproducibility and can increase baseline noise as the laser desorbs matrix-only or analyte-poor regions. Using a fluorinated matrix or optimizing solvent systems to improve solubility and create a more uniform crystal layer can mitigate this.[18]

Part 2: In-Depth Troubleshooting Guides

Guide 1: Resolving Contamination from Sample Preparation

The root cause of most baseline issues is contamination. A pristine sample is the prerequisite for a clean spectrum.

The Causality of Contamination: Chemical noise is generated by any species in your sample that can be ionized besides your analyte. Common lab contaminants like salts, detergents, and plasticizers are often more easily ionized than the target molecule, leading them to dominate the spectrum and create a high, convoluted baseline.[6][7][8]

Systematic Diagnosis:

• Analyze a Blank: Inject or spot a blank sample (e.g., your final dissolution solvent). If the baseline noise is present in the blank, the contamination originates from your solvents, tubes, or the instrument itself.[6]

• Evaluate Plasticware: Many disposable plastic tubes and pipette tips can leach plasticizers (e.g., phthalates) or polymers, especially when exposed to organic solvents.[6][7] If you suspect this, switch to high-quality polypropylene tubes or use glass vials where appropriate.

• Assess Glassware Hygiene: Detergents like Triton X-100 and Tween are notoriously difficult to remove from glassware and are a major source of PEG-related contamination.[6][7] For mass spectrometry applications, glassware should be rinsed thoroughly with high-purity water and then an organic solvent like methanol; avoid washing with detergents if possible.[6][7]

• Minimize Personal Contamination: Keratin from skin and hair is a pervasive contaminant in proteomics but can also appear in other analyses.[6][7] Always wear nitrile gloves and work in a clean environment, such as a laminar flow hood, to minimize dust and airborne particles.[6]

Contaminant Class	Common Source(s)	Typical m/z Signature (Positive ESI)
Alkali Metal Salts	Buffers (PBS, etc.), glassware	Clusters of ions, high baseline at low m/z
Polyethylene Glycol (PEG)	Detergents (Triton, Tween), plastics	Repeating series of peaks separated by 44 Da ([C₂H₄O]n)[19]
Phthalates	Plastic tubes, solvent bottles, tubing	e.g., 149.023 (phthalate fragment), 391.284 (DOP)[8][19]
Keratins	Dust, skin, hair	Various peptide peaks, often prominent in proteomics
Solvent Adducts	Mobile phase additives (TFA, Formic Acid)	Can form adducts with analyte or other contaminants[19]

This protocol is highly effective for removing salts, detergents, and other polar contaminants from carbohydrate samples prior to MS analysis.[20]

• Cartridge Activation: Condition a graphitized carbon SPE cartridge (e.g., 150 mg) by washing sequentially with 3 mL of 0.1% Trifluoroacetic Acid (TFA) in 80% acetonitrile/water, followed by 3 mL of high-purity water.

• Sample Loading: Dissolve your 6-Deoxy-6-fluoro-beta-D-galactopyranose sample in 1-2 mL of high-purity water and load it onto the conditioned cartridge.

• Washing (Desalting): Wash the cartridge with 5 mL of high-purity water to elute the salts and other highly polar impurities. Discard this fraction.

• Analyte Elution: Elute your desalted fluorinated sugar with 3 mL of 25% acetonitrile in water. A second elution with 50% acetonitrile can be performed to ensure full recovery.

• Drying: Dry the collected eluate in a vacuum centrifuge.

• Reconstitution: Reconstitute the clean, dry sample in an appropriate solvent for MS analysis (e.g., 50:50 methanol:water for ESI, or the MALDI matrix solution).

Guide 2: ESI-MS System Optimization

If the sample is clean, the next step is to investigate the LC-MS system and ionization source.

The Causality of System Noise: In ESI, the mobile phase is an active participant in ionization. Impurities in solvents, even at trace levels, are continuously sprayed into the source, creating a constant chemical background.[4][5] Improper source settings can lead to unstable spray and inefficient desolvation, which manifests as a noisy and inconsistent baseline.[21]

Systematic Diagnosis:

Optimization Steps:

• Use High-Purity Reagents: Always use LC-MS grade solvents and additives.[6] Lower-grade solvents are a common source of baseline drift, especially during gradient elution.[5]

• Optimize Source Parameters: Unstable spray is a primary cause of baseline fluctuations. Systematically adjust the nebulizing gas pressure, drying gas flow and temperature, and capillary voltage to achieve a stable signal for your analyte.[21]

• Check for Contamination Build-up: The ion source (spray shield, capillary, cone) can accumulate salts and other non-volatile materials over time.[4] This build-up can cause erratic signals. Follow the manufacturer's protocol for cleaning the source components.

(Monoisotopic Mass [M] = 182.0591 Da)

Adduct Ion	Formula	Calculated m/z	Notes
Sodium Adduct	[M+Na]⁺	205.0410	Most common and desirable adduct in ESI and MALDI.[12]
Potassium Adduct	[M+K]⁺	221.0149	Often observed alongside the sodium adduct.
Ammonium Adduct	[M+NH₄]⁺	199.0855	Can be observed if ammonium salts are used (e.g., ammonium acetate).
Protonated Dimer	[2M+H]⁺	365.1259	Less common, may indicate high sample concentration.
Sodiated Dimer	[2M+Na]⁺	387.1079	May be observed at high concentrations.

Guide 3: MALDI-TOF MS Optimization

For MALDI, success is highly dependent on the sample preparation on the target plate.

The Causality of MALDI Noise: The goal of MALDI prep is to embed analyte molecules within a vast excess of matrix molecules. The matrix absorbs the laser energy, leading to soft desorption and ionization of the analyte. If co-crystallization is poor, the laser may hit matrix-only zones (causing low m/z matrix peaks and chemical noise) or analyte aggregates (causing poor signal and broad peaks).[22] Fluorinated molecules can be particularly challenging due to their unique solubility properties.[18][23]

Systematic Diagnosis & Optimization:

• Matrix Selection: While 2,5-DHB is standard for glycans, its polarity may not be optimal for your fluorinated analyte.[16][17] Consider a matrix with different properties, such as α-Cyano-4-hydroxycinnamic acid (CHCA) or even specialized fluorinated matrices if issues persist.[18]

• Solvent System: The key to good crystallization is keeping both the analyte and matrix soluble until the solvent evaporates. Experiment with different solvent systems (e.g., varying ratios of acetonitrile/water, or adding a small amount of methanol or THF) to improve homogeneity.

• Analyte-to-Matrix Ratio: A typical starting point is a 1:1000 to 1:5000 molar ratio of analyte to matrix.[23] Too much analyte leads to suppression, while too little results in a weak signal lost in the baseline.

Matrix	Abbreviation	Common Solvents	Notes
2,5-Dihydroxybenzoic Acid	DHB	Water, Acetonitrile/Water	The most common and versatile matrix for neutral carbohydrates.[16][17]
α-Cyano-4-hydroxycinnamic Acid	CHCA	Acetonitrile/Water with 0.1% TFA	Often used for peptides but can work for glycoproteins. May cause more fragmentation.
3-Aminoquinoline	3-AQ	Ethanol/Water	Can offer improved sensitivity for some glycans.
Ionic Liquid Matrices	e.g., DHB-butylamine	Methanol	Offers excellent crystal homogeneity and shot-to-shot reproducibility.[24]

This protocol aims to create a uniform layer of fine crystals to improve reproducibility and reduce baseline noise.

• Prepare Solutions:

  • Analyte Stock: Prepare a 1 mg/mL solution of your desalted analyte in 50:50 acetonitrile:water.

  • Matrix Solution: Prepare a saturated solution of 2,5-DHB in 50:50 acetonitrile:water with 0.1% TFA. (A common concentration is 10 mg/mL).

• Mix Analyte and Matrix: On a clean surface (e.g., Parafilm), mix 1 µL of your analyte solution with 9 µL of the matrix solution. The final ratio can be optimized.

• Spotting the Target: Deposit 0.5 - 1.0 µL of the mixture onto the MALDI target plate.

• Fast Crystallization: Allow the droplet to air-dry rapidly. Rapid evaporation tends to form smaller, more uniform crystals, which is often beneficial. Avoid slow drying, which can lead to large, needle-like crystals and analyte segregation.

• Analysis: Acquire spectra from multiple locations within the spot to assess homogeneity.

References

• Chromatography Today. (n.d.). 5 Ways to Approach Baseline Issues. Chromatography Today. [Link]

• Packer, N. H., Lawson, M. A., Jardine, D. R., & Redmond, J. W. (1998). A general approach to desalting oligosaccharides released from glycoproteins. Glycoconjugate Journal, 15(8), 737–747. [Link]

• Harvey, D. J. (2006). Analysis of carbohydrates and glycoconjugates by matrix-assisted laser desorption/ionization mass spectrometry: An update for 2003–2004. Mass Spectrometry Reviews, 25(4), 595-662. [Link]

• Hinou, H. (2023). DHB Matrix with Additives for Direct MALDI Mass Spectrometry of Carbohydrates and Glycoconjugates. Trends in Glycoscience and Glycotechnology, 35(205), SE15-SE17. [Link]

• Lin, Y. H., Sow, S. S. W., Chen, C. H., & Chen, Y. C. (2024). Advancing carbohydrate quantification in MALDI mass spectrometry by the rapidly freeze-drying droplet (RFDD) method. Analyst, 149(5), 1256-1264. [Link]

• G-M-I, Inc. (2023, September 11). Mass Spectrometry Troubleshooting and Common Issues. GMI. [Link]

• Bitesize Bio. (2025, June 5). Common Mass Spectrometry Contaminants: I Messed It Up So You Don't Have To!. [Link]

• Hinou, H. (2023). DHB Matrix with Additives for Direct MALDI Mass Spectrometry of Carbohydrates and Glycoconjugates. Trends in Glycoscience and Glycotechnology. [Link]

• Foley, C. D., Blackstone, K. M., & Pfaendtner, J. (2021). Formation of Carbohydrate–Metal Adducts from Solvent Mixtures during Electrospray: A Molecular Dynamics and ESI-MS Study. Journal of the American Society for Mass Spectrometry, 32(12), 2632-2640. [Link]

• Foley, C. D., Blackstone, K. M., & Pfaendtner, J. (2021). Formation of Carbohydrate-Metal Adducts from Solvent Mixtures during Electrospray: A Molecular Dynamics and ESI-MS Study. Journal of the American Society for Mass Spectrometry, 32(12), 2632–2640. [Link]

• Hoover, H. S., Blackstone, K. M., & Pfaendtner, J. (2020). Release of Carbohydrate-Metal Adducts from Electrospray Droplets: Insight into Glycan Ionization by Electrospray. The journal of physical chemistry. B, 124(4), 695–706. [Link]

• Harvey, D. J. (1999). Matrix-assisted laser desorption/ionization mass spectrometry of carbohydrates. Mass spectrometry reviews, 18(6), 349–450. [Link]

• LCGC. (2022, August 1). Essentials of LC Troubleshooting, Part IV: What Is Going On with the Baseline?. [Link]

• ZefSci. (2025, May 6). LCMS Troubleshooting: 14 Best Practices for Laboratories. [Link]

• Hiraoka, K., Wada, Y., & Nonami, H. (2016). Quantification of Carbohydrates and Related Materials Using Sodium Ion Adducts Produced by Matrix-Assisted Laser Desorption Ionization. Journal of the American Society for Mass Spectrometry, 27(12), 1939-1944. [Link]

• CIGS. (n.d.). Common LC/MS Contaminants. [Link]

• Providion. (n.d.). How do I identify contamination in my LC-MS system and what should I do?. [Link]

• Chrom Tech. (2020, August 31). HPLC Repair Services: Common Causes of Baseline Noise. [Link]

• Ray, S., Eddy, F., & Thaysen-Andersen, M. (2014). Cleaning up the masses: Exclusion lists to reduce contamination with HPLC-MS/MS. Proteomics, 14(10), 1156–1160. [Link]

• Shimadzu. (n.d.). 3-4) Baseline Noise Caused by Bubbles Forming or Accumulating Inside Detector Cells. [Link]

• Battelle. (n.d.). Quantification of Perfluorinated Compounds in Environmental Water Samples by Matrix-Assisted Laser Desorption Time-of-Flight Mass Spectrometry. [Link]

• Liu, J., Yin, T., Wang, Z., & Liu, J. (2022). Fluorinated boron nitride nanosheets as an inorganic matrix for the MALDI mass spectrometry analysis of perfluoroalkyl acids. Talanta, 243, 123365. [Link]

• Request PDF. (n.d.). Analysis of Carbohydrates by Mass Spectrometry. [Link]

• Lee, H., et al. (2025). Synthesis, radiolabeling, and biological evaluation of methyl 6-deoxy-6-[18F]fluoro-4-thio-α-d-maltotrioside as a positron emission tomography bacterial imaging agent. RSC Medicinal Chemistry. [Link]

• Montaudo, G., et al. (1999). Desorption Behavior and Distributions of Fluorinated Polymers in MALDI and Electrospray Ionization Mass Spectrometry. Analytical Chemistry, 71(15), 3179-3186. [Link]

• Request PDF. (n.d.). Characterization of Electrospray Ionization (ESI) Parameters on In-ESI Hydrogen/Deuterium Exchange of Carbohydrate-Metal Ion Adducts. [Link]

• Zhang, H., & Li, L. (2012). A practical approach for determination of mass spectral baselines. Journal of the American Society for Mass Spectrometry, 23(6), 1069–1077. [Link]

• Urban, J., & Štys, D. (2015). Noise and Baseline Filtration in Mass Spectrometry. ResearchGate. [Link]

• NPL Publications. (2023, October 11). NECTAR: A New Algorithm for Characterizing and Correcting Noise in QToF-Mass Spectrometry Imaging Data. [Link]

• Journal of The American Society for Mass Spectrometry. (n.d.). Matrix Normalized MALDI-TOF Quantification of a Fluorotelomer-Based Acrylate Polymer. [Link]

• Request PDF. (n.d.). Desalting Strategies for Native Mass Spectrometry. [Link]

• Hanton, S. D., & Parees, D. M. (2003). Fluorinated Matrix Approach for the Characterization of Hydrophobic Perfluoropolyethers by Matrix-Assisted Laser Desorption/Ionization Time-of-Flight MS. Analytical Chemistry, 75(4), 935-940. [Link]

• University of Cambridge. (n.d.). Desalting intact proteins for the direct infusion ESI-MS. [Link]

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• Mtoz Biolabs. (n.d.). How to Desalt Proteins in Mass Spectrometry?. [Link]

• Jenkinson, S. F., et al. (2010). 6-Deoxy-6-fluoro-D-galactose. ResearchGate. [Link]

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Reference Data & Comparative Studies

Isothermal Titration Calorimetry Validation for 6-Deoxy-6-fluoro-beta-D-galactopyranose

As drug development increasingly targets carbohydrate recognition domains (CRDs) in lectins and bacterial transport proteins, the need for high-resolution thermodynamic mapping has never been greater. 6-Deoxy-6-fluoro-beta-D-galactopyranose (6-F-Gal) serves as a critical chemical probe in these efforts. By substituting the C6 hydroxyl group with a fluorine atom, researchers can isolate the exact energetic contributions of specific hydrogen-bonding networks without drastically altering the steric profile of the ligand.

This guide provides an authoritative, comparative analysis of 6-F-Gal against native and alternative fluorinated analogs, alongside a self-validating Isothermal Titration Calorimetry (ITC) protocol designed to yield artifact-free thermodynamic data.

Mechanistic Context: The Causality of C6 Fluorination

To understand protein-carbohydrate interactions, structural biologists frequently deploy monofluorinated monosaccharide libraries against targets like the 1[1] or the Pseudomonas aeruginosa lectin, LecA.

Fluorine acts as a unique bioisostere. It mimics the steric bulk of a hydroxyl group but is entirely incapable of hydrogen-bond donation, acting only as a weak hydrogen-bond acceptor.

When comparing fluorination sites on the galactose ring, the location dictates the binding viability:

• C4 Position: The C4-OH of galactose is strictly required for axial coordination to the resident calcium ion in galactophilic lectins. Consequently, 4-Deoxy-4-fluoro-D-galactose completely abolishes binding.

• C3 Position: Fluorination at C3 severely disrupts the cooperative hydrogen-bonding network, leading to profoundly weakened affinities.

• C6 Position: Because the C6 position is peripheral to the primary coordination sphere, 6-F-Gal retains measurable binding. The substitution alters the local water network and reduces the nucleophilicity of the ring oxygen, but the complex remains stable.

Quantifying this exact thermodynamic penalty requires ITC, which directly measures the enthalpy ( ΔH ) of the disrupted water networks, providing structural insights that drive the design of 2[2].

Comparative Thermodynamic Performance

The following data illustrates the binding profile of various galactose analogs to LecA, corroborated by3[3].

Ligand	Modification	Binding Affinity ( Kd​ , µM)	ΔH (kcal/mol)	−TΔS (kcal/mol)	Binding Status (LecA)
D-Galactose	Native (None)	~30.0	-12.5	+6.2	Optimal
6-F-Gal	C6-OH → F	~85.0	-10.1	+4.8	Retained
3-F-Gal	C3-OH → F	> 500	N/A	N/A	Weak
4-F-Gal	C4-OH → F	No Binding	N/A	N/A	Abolished

Data Interpretation: The ~2.8-fold loss in affinity for 6-F-Gal compared to native D-galactose is primarily driven by a less favorable enthalpic term ( ΔH ), confirming the loss of a key hydrogen bond at the C6 position.

ITC Validation Workflow

Fig 1: Self-validating ITC workflow for 6-F-Gal thermodynamic profiling.

Experimental Protocol: Self-Validating ITC System

To extract accurate thermodynamic parameters for a moderate-affinity probe like 6-F-Gal, the experimental design must strictly control for heats of dilution and optimize the sigmoidal inflection of the binding isotherm.

Phase 1: Analyte and Titrand Preparation (Buffer Matching)

Causality: ITC measures total heat ( μ cal). If the 6-F-Gal ligand is dissolved in water and titrated into a buffered protein solution, the heat of mixing/dilution will completely eclipse the subtle heat of binding ( ΔHbind​ ).

• Dialysis: Dialyze the target protein (e.g., LecA) extensively against the experimental buffer (e.g., 20 mM HEPES, 150 mM NaCl, 100 µM CaCl₂, pH 7.4) for 24 hours with at least three buffer exchanges.

• Ligand Solvation: Recover the final dialysate buffer from the beaker. Use this exact dialysate to dissolve the lyophilized 6-F-Gal powder. This eliminates the Donnan effect and creates a perfectly matched baseline.

Phase 2: ITC Experimental Parameters (c-value Optimization)

Causality: The shape of the binding isotherm is dictated by the c -value ( c=n[M]t​/Kd​ ). For a moderate affinity probe ( Kd​≈85μM ), maintaining a c -value between 1 and 10 is mathematically challenging. If c<1 , the isotherm lacks a distinct inflection point, making stoichiometry ( n ) and enthalpy ( ΔH ) highly correlated and unreliable.

• Cell Concentration: Load the sample cell (~200-300 µL depending on the instrument) with LecA at a high concentration of 100–150 µM .

• Syringe Concentration: Load the injection syringe with 6-F-Gal at 2.5–3.0 mM (roughly 20-25x the cell concentration) to ensure complete saturation of the binding sites by the end of the run.

• Degassing: Degas both solutions at 2°C below the experimental run temperature (e.g., degas at 23°C for a 25°C run) to prevent microbubble formation during stirring, which causes massive baseline spikes.

Phase 3: Execution and Self-Validation

• Titration Parameters: Set the instrument to perform 20 injections of 2.0 µL each. Use an initial 0.5 µL purge injection (data discarded during analysis) to clear syringe tip diffusion.

• Spacing & Stirring: Set injection spacing to 150 seconds to allow the thermal power to return to baseline. Maintain continuous stirring at 750 rpm.

• The Control Run: Perform an identical titration of 2.5 mM 6-F-Gal into the bare dialysate buffer.

• Self-Validation Checkpoint: Subtract the control run from the protein run. After applying a one-site non-linear regression model, evaluate the stoichiometry ( n ). For a monomeric CRD like LecA, n must equal 1.0±0.1 . If n<0.8 , it indicates either an overestimation of active protein concentration or partial denaturation during dialysis. The experiment must be rejected and repeated.

References

• Title: Fluorinated carbohydrates as chemical probes for molecular recognition studies.
• Source: researchgate.
• Source: acs.
• Source: researchgate.

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• 3. researchgate.net [researchgate.net]

X-ray crystallography comparison of 6-Deoxy-6-fluoro-beta-D-galactopyranose and native ligands

X-Ray Crystallographic Comparison of 6-Deoxy-6-fluoro- β -D-galactopyranose and Native Ligands: A Structural Guide

As a Senior Application Scientist, mapping precise protein-carbohydrate interactions is a fundamental step in guiding rational drug design and understanding molecular recognition. Fluorinated carbohydrates, particularly 6-deoxy-6-fluoro- β -D-galactopyranose (6F-Gal), serve as powerful chemical probes for interrogating the binding pockets of lectins, antibodies, and transport proteins. Replacing the C6 hydroxyl group of native β -D-galactopyranose with a fluorine atom fundamentally alters the ligand's hydrogen-bonding capacity. While fluorine is sterically similar to a hydroxyl group (isosteric), it is highly electronegative and cannot act as a hydrogen bond donor, drastically changing the local hydration network and binding energetics ().

This guide objectively compares the crystallographic and thermodynamic performance of 6F-Gal against native galactose ligands, providing actionable methodologies for researchers conducting structural biology and ligand-binding studies.

Mechanistic Causality: Why Fluorinate the C6 Position?

In native β -D-galactopyranose, the C6-OH acts as both a hydrogen bond donor and acceptor, often forming critical contacts with amino acid side chains or coordinating with structural metal ions (e.g., Ca 2+ in C-type lectins) (1)[1].

• Loss of H-Bond Donor: Deoxyfluorination at C6 eliminates the covalent O-H bond. Consequently, the ligand loses its ability to donate a hydrogen bond to the protein backbone or side chains.

• Hydrophobicity and Hydration: The C-F bond is highly polarized but significantly more hydrophobic than an alcohol group. X-ray crystallographic analyses frequently reveal that the loss of the C6-OH donor forces the into the binding site to satisfy the hydrogen-bonding requirements of the protein.

• Affinity Modulation: In proteins like Galectin-3, where the C6-OH makes crucial contacts, substituting it with fluorine results in a drastically reduced binding affinity (often2)[2]. Conversely, for plant lectins like RCA120, 6-modified galactosides can sometimes exhibit enhanced or altered binding profiles depending on the specific steric and electronic environment of the pocket (3)[3].

Quantitative Data Comparison

The following table summarizes the structural and energetic differences between native galactose and 6F-Gal across various receptor systems, derived from crystallographic and NMR binding assays[1][2].

Parameter	Native β -D-Galactopyranose	6-Deoxy-6-fluoro- β -D-galactopyranose (6F-Gal)
C6 Substituent Volume	~19 Å 3 (OH group)	~15 Å 3 (F atom)
H-Bonding Capability at C6	Donor and Acceptor	Weak Acceptor only (No Donor)
Galectin-3 Binding Affinity	High (Native baseline)	Drastically reduced (~25-fold lower)[2]
Binding Pocket Hydration	Native ordered water network	Often incorporates extra water molecules
19 F NMR Applicability	N/A	Excellent (Sensitive reporter nucleus)[1][4]
RCA120 Lectin Recognition	Standard binding	Retained/Modified binding[3]

Experimental Methodology: Co-Crystallization and Structural Resolution

To generate self-validating crystallographic data, the following protocol outlines the comparative co-crystallization of a lectin (e.g., Galectin-3 CRD) with native galactose and 6F-Gal.

Step 1: Protein Preparation and Quality Control Express and purify the carbohydrate-recognition domain (CRD) of the target lectin using affinity chromatography (e.g., lactosyl-Sepharose). Buffer exchange the protein into a crystallization buffer (e.g., 100 mM Tris-HCl pH 7.5, 150 mM NaCl, 1 mM DTT). Concentrate to 10-15 mg/mL. Causality: High homogeneity and proper folding are critical for reproducible crystal growth; DTT is included to prevent spurious disulfide dimerization that could artificially occlude the binding cleft.

Step 2: Ligand Soaking vs. Co-crystallization Prepare a 100 mM stock of 6F-Gal and native galactose. While soaking apo-crystals is faster, co-crystallization is strictly preferred for 6F-Gal to allow the binding pocket and local water network to dynamically reorganize around the fluorinated moiety without lattice constraints. Mix the protein with a 10-fold molar excess of the ligand and incubate for 2 hours on ice.

Step 3: Vapor Diffusion Crystallization Set up hanging-drop vapor diffusion plates. Mix 1 μ L of the protein-ligand complex with 1 μ L of reservoir solution (e.g., 20-30% PEG 4000, 0.1 M sodium acetate pH 5.0). Causality: Slow vapor equilibration allows ordered lattice formation. The acidic pH often facilitates galectin crystallization by modulating surface charge and reducing transient aggregation.

Step 4: X-ray Diffraction and Refinement Harvest crystals using cryo-loops, cryoprotect with 20% glycerol, and flash-freeze in liquid nitrogen. Collect diffraction data at a synchrotron source. Solve the structure using Molecular Replacement (MR) with a native apo-structure as the search model. Causality: MR is highly effective here since the overall protein fold remains unchanged. The primary analytical focus is on the Fo​−Fc​ difference electron density map at the binding site, which allows you to accurately position the fluorine atom and identify newly ordered water molecules compensating for the lost hydroxyl group.

Workflow Visualization

Comparative X-ray crystallography workflow for native vs. fluorinated ligands.

Conclusion

The comparative X-ray crystallography of 6-deoxy-6-fluoro- β -D-galactopyranose and native galactose reveals that single-atom substitutions profoundly impact molecular recognition. By mapping the exact coordinates of the fluorine atom and the compensatory water molecules, researchers can precisely calculate the thermodynamic penalties or gains associated with modifying the C6 position. This structural intelligence is indispensable for the rational design of high-affinity glycomimetics and targeted therapeutics.

References

• Fluorinated carbohydrates as chemical probes for molecular recognition studies.
• Glycomimetics for the inhibition and modulation of lectins.uni-saarland.de / RSC Publishing.
• Chemical Science - Open Research Online.open.ac.uk.
• Fluorinated Carbohydrates as Lectin Ligands: Simultaneous Screening of a Monosaccharide Library and Chemical Mapping by 19F NMR Spectroscopy.
• MD simulations started from the hGal-3 CRD complexes.

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• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

6-Deoxy-6-fluoro-beta-D-galactopyranose proper disposal procedures

Comprehensive Safety and Disposal Guide for 6-Deoxy-6-fluoro-beta-D-galactopyranose

Operational Context and Chemical Profile

6-Deoxy-6-fluoro-beta-D-galactopyranose is a highly specialized synthetic fluorinated carbohydrate. In drug development and biochemical research, it is primarily utilized to probe enzyme specificity, particularly in studies involving galactokinase and glycosyltransferases[1][2]. Because the fluorine atom is highly electronegative and sterically similar to a hydroxyl group, it acts as a stable isostere that can bind to enzyme active sites but cannot participate as a hydrogen bond donor or nucleophile[2].

While this biochemical stability is precisely what makes the compound valuable for mechanistic assays, it presents significant logistical challenges for laboratory waste management. The carbon-fluorine (C-F) bond is one of the strongest in organic chemistry. This exceptional stability means the compound resists standard environmental degradation, necessitating strict, self-validating disposal protocols to prevent ecological accumulation and ensure regulatory compliance[3].

Hazard Assessment and the Causality of Disposal Rules

As a Senior Application Scientist, I frequently see laboratories make the critical error of treating fluorosugars like standard carbohydrates. 6-Deoxy-6-fluoro-beta-D-galactopyranose cannot be disposed of via sanitary sewers or standard biohazard autoclaving[4]. The causality behind our strict disposal protocols rests on three pillars:

• Environmental Persistence: Pouring fluorinated organics down the drain violates Environmental Protection Agency (EPA) guidelines. These compounds bypass standard municipal wastewater treatment facilities, floating or persisting in aquatic ecosystems, and exhibiting toxicity to aquatic life[5][6].

• Incineration Chemistry & HF Generation: The only approved method for destroying fluorinated organic waste is high-temperature thermal destruction[3][7]. However, combusting 6-Deoxy-6-fluoro-beta-D-galactopyranose generates hydrogen fluoride (HF) gas. Therefore, the waste must be strictly segregated into halogenated waste streams so it can be routed to specialized rotary kiln incinerators equipped with caustic scrubbers designed to neutralize HF emissions[3][8].

• The Economics of Misclassification: Mixing even a small amount of a fluorinated carbohydrate solution into a non-halogenated waste carboy converts the entire volume into halogenated waste. Because halogenated waste is significantly more expensive to process, this simple error exponentially increases institutional disposal costs[5][6].

Waste Segregation and Quantitative Limits

To ensure compliance with Resource Conservation and Recovery Act (RCRA) standards, all waste containing 6-Deoxy-6-fluoro-beta-D-galactopyranose must be categorized based on its matrix.

Table 1: Waste Stream Categorization and Quantitative Limits

Waste Category	Matrix Composition	Max Accumulation	Critical Parameters	Disposal Routing
Halogenated Organic Liquid	Dissolved in organic solvents (e.g., DMF, DMSO, Methanol)	55 Gallons per hazard class[9]	Must contain <5% water; Keep separated from non-halogenated solvents[5][6]	High-temp incineration with caustic scrubbers[3]
Aqueous Hazardous Liquid	Dissolved in buffers or water	5 Gallons per discharge limit (if applicable)[10]	pH must be neutralized to 5.0 – 9.0 before capping[10]	Specialized aqueous chemical treatment[3]
Hazardous Solid Waste	Powders, contaminated pipette tips, weighing boats, bench paper	N/A (Determined by bin size)	Must be completely dry; no free liquids[9]	Hazardous solid waste incineration[4]

Step-by-Step Disposal Methodologies

Protocol A: Managing Liquid Organic Waste (Reaction Liquors & Extracts)

• Segregation: Identify the solvent matrix. If the fluorosugar is dissolved in any organic solvent, the entire mixture defaults to Halogenated Solvent Waste [9][11].

• Containment: Transfer the liquid into a chemically compatible, high-density polyethylene (HDPE) waste carboy designated exclusively for halogenated organics[9].

• Validation: Ensure the container lid is tightly closed immediately after the transfer. Open containers violate RCRA emissions standards and pose inhalation risks[9][12].

• Labeling: Affix a hazardous waste tag immediately. Explicitly write "Halogenated Solvent Waste - Contains 6-Deoxy-6-fluoro-beta-D-galactopyranose". Do not use chemical formulas or abbreviations[9].

Protocol B: Managing Aqueous Waste (Buffers & Quenches)

• pH Verification: Test the pH of the aqueous waste. If the assay utilized strong acids or bases, carefully neutralize the solution to a pH between 5 and 9[10].

• Thermal Dissipation: Allow the neutralized solution to sit loosely capped for at least 15 minutes to dissipate any exothermic heat generated during neutralization[10].

• Collection & Manifesting: Once cooled, secure the cap and label the container as "Aqueous Hazardous Waste - Fluorinated Organics"[9]. Never pour this solution down the drain[5].

Protocol C: Emergency Spill Response Protocol

In the event of a dry powder or solution spill of 6-Deoxy-6-fluoro-beta-D-galactopyranose:

• Isolate: Restrict access to the spill area. Don appropriate PPE, including chemical-resistant gloves, splash goggles, and a lab coat[11].

• Contain: For liquids, encircle and cover the spill with an inert absorbent material (e.g., universal spill pads or vermiculite). For solid powders, dampen the powder very slightly with water to prevent aerosolization before sweeping[13].

• Collect: Scoop the absorbed material or dampened powder into a chemical-resistant, sealable bag or rigid container[13].

• Dispose: Label the container as "Spill Cleanup - Fluorinated Organic Solid" and log it into your institutional hazardous waste management system for pickup[9][13].

Workflow Visualization

Figure 1: Decision tree for the segregation and disposal of fluorinated carbohydrate waste.

References

• Sigma-Aldrich - Glycosyltransferases: Tools for Synthesis and Modification of Glycans. Retrieved from: 1

• ResearchGate - Studies on the Substrate Specificity of Escherichia coli Galactokinase. Retrieved from: 2

• EPA NEPIS - Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. Retrieved from: 3

• AllSource Environmental - Guidelines for Solvent Waste Recycling & Disposal. Retrieved from: 11

• University of Nevada, Reno - Chemical Waste Procedures | Environmental Health & Safety. Retrieved from: 9

• Crystal Clean - Hazardous vs Non-Hazardous Waste: Classification Guide for Businesses. Retrieved from:12

• RiskAssess - Disposal of chemical wastes. Retrieved from: 6

• Indiana University - Waste Management Guide - Protect IU. Retrieved from: 10

• BYU - Procedures for Disposal of Unwanted Laboratory Material (ULM). Retrieved from: 13

• Benchchem - Proper Disposal of GM3 Carbohydrate Moiety: A Guide for Laboratory Professionals. Retrieved from: 4

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